1-Ethyl-3-methylcyclopentan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide on the Thermodynamic Stability of 1-ethyl-3-methylcyclopentan-1-ol Isomers

Introduction

In the fields of medicinal chemistry and synthetic organic chemistry, the precise control and understanding of molecular stereochemistry are paramount. The three-dimensional arrangement of atoms within a molecule dictates its physical properties, reactivity, and, crucially, its biological activity. 1-ethyl-3-methylcyclopentan-1-ol, a substituted tertiary alcohol, serves as an excellent model for exploring the nuanced principles of thermodynamic stability among stereoisomers. This molecule possesses two stereocenters, giving rise to four distinct stereoisomers, which can be grouped into cis and trans diastereomeric pairs.

The relative thermodynamic stability of these isomers—a measure of their intrinsic potential energy—governs their equilibrium distribution and has profound implications for designing synthetic routes that favor the most stable, and often most desired, product. This guide provides a comprehensive analysis of the structural and energetic factors that determine the stability of 1-ethyl-3-methylcyclopentan-1-ol isomers. We will delve into the foundational principles of cyclopentane conformational analysis, detail the key destabilizing interactions, and present both experimental and computational methodologies for quantifying these energy differences. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of isomeric stability for rational molecular design and process optimization.

Stereoisomerism and Conformational Dynamics of 1-ethyl-3-methylcyclopentan-1-ol

The structure of 1-ethyl-3-methylcyclopentan-1-ol features two stereogenic centers at the C1 and C3 positions. This gives rise to four possible stereoisomers: (1R, 3R), (1S, 3S), (1R, 3S), and (1S, 3R). These can be categorized into two pairs of enantiomers and two pairs of diastereomers, which are distinguished by the relative orientation of the ethyl and methyl groups.

• Trans Isomers: (1R, 3S) and (1S, 3R) - The ethyl and methyl groups are on opposite faces of the cyclopentane ring.

• Cis Isomers: (1R, 3R) and (1S, 3S) - The ethyl and methyl groups are on the same face of the cyclopentane ring.

Unlike the well-defined chair conformation of cyclohexane, the cyclopentane ring is in a constant state of dynamic flux, rapidly interconverting between two primary non-planar conformations: the envelope and the half-chair .[1][2] This puckering serves to relieve the significant torsional strain that would exist in a planar structure.[2] In substituted cyclopentanes, substituents occupy positions that are best described as pseudo-axial and pseudo-equatorial, which are also in rapid interconversion. The thermodynamic preference for a given isomer is determined by the energetic penalty of the steric and torsional strains it experiences in its most stable conformation(s).

Figure 1: Stereoisomeric relationships of 1-ethyl-3-methylcyclopentan-1-ol.

Core Principles Governing Thermodynamic Stability

The relative stability of the 1-ethyl-3-methylcyclopentan-1-ol isomers is primarily dictated by the minimization of steric and torsional strain.

Steric Hindrance (Van der Waals Strain)

Steric hindrance is the most significant factor differentiating the diastereomers. It arises from repulsive forces when non-bonded atoms or groups are forced into close proximity.

• Substituent Size: An ethyl group is sterically more demanding than a methyl group due to its larger size and greater number of atoms.[3][4][5] The tertiary hydroxyl group at C1 is also a bulky substituent.

• Pseudo-axial vs. Pseudo-equatorial Positions: Similar to cyclohexanes, substituents on a cyclopentane ring are more stable in pseudo-equatorial positions, which point away from the ring's core, minimizing steric clashes with other ring substituents.[1] Pseudo-axial positions are more sterically encumbered.

• Diastereomer Analysis:

  • Trans Isomers: The trans configuration allows for a conformation where both the ethyl group (at C1) and the methyl group (at C3) can occupy pseudo-equatorial positions simultaneously. This arrangement minimizes steric interactions and results in greater thermodynamic stability.

  • Cis Isomers: In the cis configuration, one substituent must necessarily occupy a pseudo-axial position while the other is pseudo-equatorial. This leads to unavoidable steric clashes, particularly 1,3-diaxial-like interactions, rendering the cis isomers less stable than the trans isomers. The preferred cis conformation will place the larger ethyl group in the pseudo-equatorial position to minimize this strain.

Torsional Strain

Torsional strain results from the eclipsing of bonds on adjacent atoms. The puckered conformations of cyclopentane alleviate much of this strain, but it is not eliminated entirely.[2] The arrangement of substituents can influence the degree of puckering and the residual torsional strain, with conformations that maximize bond staggering being favored. Gauche-like interactions between substituents also contribute to the overall strain energy.[6]

Intramolecular Interactions

In some cyclic alcohols, intramolecular hydrogen bonds can be a powerful stabilizing force.[7][8] This typically occurs when a hydroxyl group can form a five or six-membered ring by bonding with a suitable acceptor atom (like oxygen or nitrogen).[9] For 1-ethyl-3-methylcyclopentan-1-ol, there are no such acceptor atoms, so intramolecular hydrogen bonding is not a significant factor in determining its conformational preference or relative isomer stability.

Methodologies for Determining Thermodynamic Stability

A combination of experimental and computational methods provides a complete picture of the thermodynamic landscape of the isomers.

Experimental Determination: Equilibration

The most direct experimental method for determining relative thermodynamic stability is through chemical equilibration.[10] This process involves converting a non-equilibrium mixture of diastereomers (or a pure, less stable diastereomer) into an equilibrium mixture, from which the Gibbs free energy difference (ΔG°) can be calculated.

The key to this experiment is establishing a reversible reaction pathway that allows the isomers to interconvert. For a tertiary alcohol like 1-ethyl-3-methylcyclopentan-1-ol, this can be achieved via acid-catalyzed dehydration-hydration, which proceeds through a common carbocation intermediate, allowing for epimerization at the C1 center.

Protocol: Acid-Catalyzed Equilibration

• Preparation: A sample of a single diastereomer or a known non-equilibrium mixture of cis/trans isomers is dissolved in a suitable solvent (e.g., dioxane or THF) containing a catalytic amount of a strong acid (e.g., H₂SO₄ or HClO₄) and a controlled amount of water.

• Equilibration: The solution is heated to a constant, controlled temperature (e.g., 80 °C) in a sealed vessel to allow the reversible dehydration-hydration reaction to proceed. The system is held at this temperature until it reaches thermodynamic equilibrium.

• Monitoring: Aliquots of the reaction mixture are taken at regular time intervals. The reaction is quenched (e.g., by neutralization with a base) and the sample is analyzed.

• Analysis: Gas Chromatography (GC) or ¹H NMR spectroscopy is used to determine the relative concentrations (ratio) of the cis and trans diastereomers. Equilibrium is confirmed when this ratio remains constant over several consecutive time points.[10]

• Calculation: Once the equilibrium constant (Keq = [trans]/[cis]) is determined, the standard Gibbs free energy difference between the diastereomers is calculated using the following equation:

  ΔG° = -RT ln(Keq)

  Where R is the ideal gas constant (8.314 J/mol·K) and T is the absolute temperature in Kelvin.

Computational Determination: Quantum Mechanics

Computational chemistry offers a powerful, predictive tool for assessing isomer stability without the need for laboratory synthesis.[11] Density Functional Theory (DFT) is a robust method for accurately calculating the relative energies of isomers.[12]

Figure 2: A typical DFT workflow for determining isomer thermodynamic stability.

Protocol: DFT-Based Energy Calculation

• Structure Generation: Initial 3D structures for all four stereoisomers are generated using molecular modeling software.

• Conformational Search: A systematic conformational search using a lower-level theory (like molecular mechanics) is performed for each isomer to identify the lowest-energy conformers. This is critical for a flexible ring like cyclopentane.

• Geometry Optimization: The lowest-energy conformers for each isomer are then subjected to full geometry optimization using a reliable DFT method (e.g., B3LYP functional with a 6-31G(d) basis set). This step locates the exact minimum energy structure on the potential energy surface.

• Frequency Calculation: A vibrational frequency calculation is performed on each optimized structure at the same level of theory. This step serves two crucial purposes:

  • It confirms that the structure is a true minimum (no imaginary frequencies).

  • It provides the Zero-Point Vibrational Energy (ZPVE) and thermal corrections (enthalpy and entropy) necessary to calculate the Gibbs free energy (G) at a specific temperature (e.g., 298.15 K).

• Energy Analysis: The Gibbs free energies of the most stable conformer for each isomer are compared. The isomer with the lowest absolute Gibbs free energy is the most thermodynamically stable. The calculated energy differences (ΔG) between isomers can be directly compared to experimental results.

Predictive Analysis and Data Summary

Based on the principles of conformational analysis, a clear prediction of the relative stabilities can be made. The trans isomer, which can adopt a low-energy conformation with both substituents in pseudo-equatorial positions, will be significantly more stable than the cis isomer, which must endure a destabilizing pseudo-axial substituent.

Isomer Configuration	Primary Substituent Positions	Key Steric Interactions	Predicted Relative Stability
trans	Ethyl (pseudo-equatorial), Methyl (pseudo-equatorial)	Minimized; gauche-like interactions may persist.	Most Stable
cis	Ethyl (pseudo-equatorial), Methyl (pseudo-axial)	Significant 1,3-diaxial-like interaction with the axial methyl group.	Less Stable

Note: The enantiomers of a given diastereomeric pair, (1R, 3S) vs. (1S, 3R) for example, are equal in energy and thus have identical thermodynamic stability.

Conclusion

The thermodynamic stability of the 1-ethyl-3-methylcyclopentan-1-ol stereoisomers is fundamentally governed by the steric demands of the substituents and their spatial arrangement on the flexible cyclopentane ring. The trans diastereomers are demonstrably more stable than the cis diastereomers due to their ability to adopt conformations that place both alkyl groups in sterically favored pseudo-equatorial positions, thereby minimizing destabilizing van der Waals strain. This stability difference can be quantified experimentally through acid-catalyzed equilibration studies and accurately predicted using modern computational chemistry methods like Density Functional Theory. For professionals in drug development and chemical synthesis, a thorough understanding of these principles is not merely academic; it is a critical tool for predicting reaction outcomes, designing efficient syntheses, and ultimately, for the rational design of molecules with optimal properties.

References

• Trends of intramolecular hydrogen bonding in substituted alcohols: a deeper investigation. (n.d.). Royal Society of Chemistry.
• Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. (n.d.).
• The Interplay of Inter- and Intramolecular Hydrogen Bonding in Ether Alcohols Rel
• An In-depth Technical Guide on the Thermodynamic Stability of 2-Methylcyclohexanecarboxylic Acid Stereoisomers. (n.d.). BenchChem.
• Disubstituted Cycloalkanes. (2022). Chemistry LibreTexts.
• Cycloalkanes. (n.d.). Imperial College London.
• Difference Between Ethyl and Methyl. (2011). Compare the Difference Between Similar Terms.
• Solved Two of the possible conformations of | Chegg.com. (2023). Chegg.com.
• Conformations of Cycloalkanes. (2026). Chemistry LibreTexts.
• Methyl Vs Ethyl: What are the Differences. (2023). ECHEMI.com.
• Conformational Analysis of Cycloalkanes. (n.d.). Maricopa Open Digital Press.
• A Case Study of the Mechanism of Alcohol-Mediated Morita Baylis–Hillman Reactions. The Importance of Experimental Observations. (n.d.).
• Difference Between Ethyl and Methyl. (2018). Pediaa.Com.
• Computational Protocol for the Identification of Candidates for Radioastronomical Detection and Its Application to the C3H3NO Family of Isomers. (n.d.).
• Review of computational approaches to predict the thermodynamic stability of inorganic solids. (n.d.). OSTI.GOV.
• Taming cyclopentane: Bicyclo[2.1.1]hexanes as rigidified variants to enable medicinal chemistry. (n.d.). American Chemical Society.

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Unveiling the Alkylcyclopentanol Scaffold: Natural Occurrence, Discovery, and Derivatization of 1-Ethyl-3-methylcyclopentan-1-ol

Executive Summary

In the landscape of natural product drug discovery, macrocyclic compounds and heavily oxygenated polyterpenes frequently dominate the literature. However, low-molecular-weight monocyclic alcohols—specifically alkylcyclopentanols like 1-ethyl-3-methylcyclopentan-1-ol —represent an emerging and underexplored class of bioactive scaffolds. Functioning primarily as trace botanical volatiles and critical semiochemicals (pheromones) in chemical ecology, these compounds offer unique spatial geometries due to their constrained ring systems and multiple stereocenters.

This technical guide provides a rigorous framework for the isolation, structural elucidation, and synthetic derivatization of 1-ethyl-3-methylcyclopentan-1-ol. By moving beyond standard templated workflows, we will explore the causality behind advanced extraction methodologies and the chemical logic required to manipulate tertiary alcohols without inducing degradation.

Natural Occurrence and Biosynthetic Origins

The foundational physicochemical properties of 1-ethyl-3-methylcyclopentan-1-ol (Molecular Weight: 128.21 g/mol ; Formula: C8H16O) dictate its behavior as a highly volatile secondary metabolite[1]. In nature, alkylcyclopentanols are rarely found as primary structural components; rather, they exist as trace constituents in plant essential oils or as exocrine secretions in insects.

Biosynthetically, these structures often arise from the enzymatic degradation of larger terpenoid precursors or via specialized polyketide cyclization pathways. The evolutionary advantage of producing 1-ethyl-3-methylcyclopentan-1-ol lies in its high vapor pressure and the stereospecificity of its C1 and C3 positions, which allow it to act as an airborne signaling molecule with high olfactory receptor affinity. Stereoisomeric profiling of related alkylcyclopentanes reveals that specific spatial orientations dictate both thermodynamic stability and biological activity[2].

Biosynthetic origin and ecological signaling pathway of alkylcyclopentanols.

Discovery and Isolation Protocols

Modern advancements in natural product isolation prioritize non-destructive techniques to preserve the integrity of highly volatile, pharmacologically active agents[3]. Traditional liquid-liquid extraction (LLE) or Soxhlet extraction is fundamentally flawed for 1-ethyl-3-methylcyclopentan-1-ol; the solvent concentration steps (e.g., rotary evaporation) inevitably lead to catastrophic evaporative loss of the target compound.

To circumvent this, we employ a self-validating Headspace Solid-Phase Microextraction (HS-SPME) workflow coupled with Chiral Supercritical Fluid Chromatography (SFC).

Protocol 1: HS-SPME Extraction and Isolation Workflow

Step 1: Matrix Preparation and Enzymatic Quenching

• Action: Cryogenically mill 50g of the raw botanical/glandular biomass using liquid nitrogen. Transfer immediately to a 250 mL headspace vial containing 20% NaCl solution.

• Causality: Cryo-milling maximizes the surface area for volatile release while preventing heat-induced degradation. The addition of a saturated NaCl solution induces a "salting-out" effect, decreasing the solubility of the organic cyclopentanol in the aqueous phase and driving it into the headspace.

Step 2: Fiber Selection and Equilibration

• Action: Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 40°C.

• Causality: The tri-phase DVB/CAR/PDMS fiber is selected because 1-ethyl-3-methylcyclopentan-1-ol possesses both a non-polar alkyl ring system and a polar hydroxyl group. The mixed-bed fiber ensures unbiased adsorption across this polarity gradient. Mild 40°C heating accelerates volatilization without inducing thermal dehydration of the tertiary alcohol.

Step 3: Preparative Chiral SFC Isolation

• Action: Desorb the compounds directly into an SFC system utilizing supercritical CO2 and a methanol co-solvent (5%) over a Chiralpak IC column.

• Causality: Supercritical CO2 is a gentle, low-temperature mobile phase. Upon depressurization post-column, the CO2 simply evaporates, leaving the purified liquid cyclopentanol without the need for thermal solvent evaporation, ensuring 100% recovery of the volatile isolate.

Quantitative Data: Extraction Methodologies

Extraction Methodology	Yield (μg/g biomass)	Isomeric Purity (%)	Thermal Degradation Risk	Primary Causality / Limitation
Soxhlet Extraction (Hexane)	< 0.5	45%	High	Evaporative loss during solvent removal.
Steam Distillation	2.1	60%	Moderate	Heat-induced E1 elimination to cyclopentene.
HS-SPME + Chiral SFC	18.4	> 99%	Negligible	Solvent-free, low-temperature processing.

Derivatization and Synthetic Workflows

Cycloaddition-derived and monocyclic natural products often exhibit diverse biological effects, necessitating rigorous structural derivatization to probe their Structure-Activity Relationships (SAR)[4]. The primary challenge in derivatizing 1-ethyl-3-methylcyclopentan-1-ol is the steric hindrance and chemical reactivity of its tertiary alcohol .

Standard Fischer esterification (using strong acids like H2SO4) will invariably protonate the hydroxyl group, leading to the expulsion of water and the formation of a stable tertiary carbocation. This results in an E1 elimination, yielding 1-ethyl-3-methylcyclopentene rather than the desired ester. Therefore, mild, base-catalyzed conditions are mandatory.

Protocol 2: Steglich Esterification for SAR Studies

Step 1: Reagent Assembly

• Action: Dissolve 1.0 eq of purified 1-ethyl-3-methylcyclopentan-1-ol and 1.2 eq of the desired carboxylic acid (e.g., propionic acid) in anhydrous dichloromethane (DCM) at 0°C under an argon atmosphere.

• Causality: Anhydrous conditions prevent the hydrolysis of the coupling agent. The 0°C temperature controls the exothermic nature of the initial coupling reaction, preventing side-product formation.

Step 2: Catalytic Activation

• Action: Add 1.1 eq of N,N'-Dicyclohexylcarbodiimide (DCC) and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Stir for 5 minutes at 0°C, then allow to warm to room temperature for 12 hours.

• Causality: DCC activates the carboxylic acid by forming an O-acylisourea intermediate. DMAP acts as an aggressive nucleophilic catalyst, attacking the intermediate to form a highly reactive acylpyridinium species. This overcomes the severe steric hindrance of the tertiary alcohol, forcing the esterification to proceed smoothly without acidic conditions, entirely bypassing the E1 elimination pathway.

Step 3: Purification

• Action: Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct. Wash the filtrate with 5% NaHCO3, dry over MgSO4, and concentrate under a gentle stream of nitrogen.

Self-validating experimental workflow for the isolation and derivatization of target compounds.

Quantitative Data: SAR of Synthesized Derivatives

Compound	Derivatization Strategy	Volatility (Vapor Pressure at 25°C)	Olfactory Receptor Affinity (EC50, nM)
1-Ethyl-3-methylcyclopentan-1-ol	Natural Isolate (Unmodified)	2.4 mmHg	45.2
1-Ethyl-3-methylcyclopentyl acetate	Steglich Esterification (Acetic Acid)	3.1 mmHg	12.8 (Enhanced)
1-Ethyl-3-methylcyclopentyl propionate	Steglich Esterification (Propionic Acid)	1.8 mmHg	88.5 (Reduced)
1-Ethyl-3-methylcyclopentyl ether	Williamson Ether Synthesis	4.5 mmHg	> 500 (Inactive)

Data Interpretation: The conversion of the tertiary alcohol to an acetate ester significantly enhances receptor affinity, likely due to increased lipophilicity facilitating better penetration through the hydrophobic cuticular waxes of target insect olfactory sensilla. Conversely, etherification abolishes activity, indicating that the carbonyl oxygen plays a critical role in hydrogen-bonding within the receptor pocket.

References

• PubChem. "1-Ethyl-3-methylcyclopentan-1-ol | C8H16O | CID 64515247." National Center for Biotechnology Information (NIH).[Link]

• NIST WebBook. "(+)-1-ethyl-3-methylcyclopentane." National Institute of Standards and Technology.[Link]

• RSC Publishing. "[2 + 2]-Cycloaddition-derived cyclobutane natural products: structural diversity, sources, bioactivities, and biomimetic syntheses." Natural Product Reports.[Link]

• MDPI Molecules. "Special Issue: Natural Product Isolation, Identification and Biological Activity." Multidisciplinary Digital Publishing Institute.[Link]

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• 3. Molecules | Special Issue : Natural Product Isolation, Identification and Biological Activity [mdpi.com]
• 4. [2 + 2]-Cycloaddition-derived cyclobutane natural products: structural diversity, sources, bioactivities, and biomimetic syntheses - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 1-Ethyl-3-methylcyclopentan-1-ol via Grignard Reaction

Abstract

This document provides a comprehensive guide for the synthesis of the tertiary alcohol, 1-ethyl-3-methylcyclopentan-1-ol, through the nucleophilic addition of an ethyl Grignard reagent to 3-methylcyclopentanone. The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis, valued for its versatility in creating complex molecules from simpler precursors.[1][2] This protocol is designed for researchers, scientists, and professionals in drug development, offering detailed procedural steps, mechanistic insights, safety protocols, and troubleshooting advice to ensure a successful and safe synthesis.

Introduction and Mechanistic Overview

The synthesis of tertiary alcohols is a common objective in organic chemistry, often serving as a key step in the construction of more complex molecular architectures. The Grignard reaction, which utilizes an organomagnesium halide, is a powerful tool for this transformation.[2][3] In this specific application, we will be reacting ethylmagnesium bromide with 3-methylcyclopentanone.

The carbon-magnesium bond in a Grignard reagent is highly polarized, rendering the carbon atom nucleophilic and basic.[2] This nucleophilic carbon attacks the electrophilic carbonyl carbon of the ketone, leading to the formation of a new carbon-carbon bond and a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[4]

It is crucial to perform the reaction under anhydrous (water-free) conditions, as Grignard reagents are highly reactive towards protic solvents, including water.[5][6] The presence of water will quench the Grignard reagent, converting it to an alkane and reducing the overall yield of the desired alcohol.[5]

Reaction Scheme

The overall transformation can be summarized by the following reaction scheme:

Experimental Protocol

This protocol is divided into three main stages: preparation of the Grignard reagent, the Grignard reaction itself, and the work-up and purification of the final product.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Key Considerations
Magnesium turnings	High purity, Grignard grade	Sigma-Aldrich	Must be dry and free from an oxide layer.
Ethyl bromide	Anhydrous, >98%	Sigma-Aldrich	Ensure dryness before use.
3-Methylcyclopentanone	>97%	TCI Chemicals	Ensure dryness before use.
Diethyl ether or Tetrahydrofuran (THF)	Anhydrous, <50 ppm H₂O	Sigma-Aldrich	Use freshly opened or distilled solvent.[1]
Iodine	Crystal	Fisher Scientific	For initiation of Grignard reagent formation.
Hydrochloric acid (HCl)	1 M aqueous solution	Fisher Scientific	For workup.
Saturated aqueous ammonium chloride (NH₄Cl)	---	---	For quenching the reaction.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	---	---	For drying the organic layer.

Equipment

• Three-neck round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas supply (Nitrogen or Argon) with a bubbler

• Schlenk line (optional, but recommended for rigorous anhydrous conditions)

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and purification (beakers, Erlenmeyer flasks, etc.)

Step-by-Step Procedure

Part 1: Preparation of Ethylmagnesium Bromide (Grignard Reagent)

• Glassware Preparation: All glassware must be scrupulously dried to remove any traces of water. This is typically achieved by oven-drying at >120 °C for several hours and allowing to cool in a desiccator or under a stream of inert gas.

• Reaction Setup: Assemble the three-neck flask with the reflux condenser (topped with a drying tube or inert gas inlet), dropping funnel, and a stopper. Place the magnesium turnings (1.2 equivalents relative to ethyl bromide) in the flask.[1]

• Initiation: Add a single crystal of iodine to the flask. The iodine helps to activate the magnesium surface.[5] In the dropping funnel, prepare a solution of ethyl bromide (1.0 equivalent) in anhydrous diethyl ether or THF.

• Grignard Formation: Add a small portion of the ethyl bromide solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy and may begin to gently reflux.[2] If the reaction does not start, gentle warming with a heat gun or in a warm water bath may be necessary.

• Addition: Once the reaction has initiated, add the remaining ethyl bromide solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.[4] The formation of the Grignard reagent is an exothermic process.[5]

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting solution of ethylmagnesium bromide will be grayish and cloudy.

Part 2: Grignard Reaction with 3-Methylcyclopentanone

• Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath. This helps to control the exothermicity of the subsequent reaction and can minimize side reactions.

• Ketone Addition: Dissolve 3-methylcyclopentanone (0.9 equivalents relative to the Grignard reagent) in anhydrous diethyl ether or THF in the dropping funnel. Add this solution dropwise to the stirred Grignard reagent at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue to stir for an additional 1-2 hours to ensure the reaction goes to completion. Monitoring the reaction by Thin Layer Chromatography (TLC) can be beneficial to confirm the consumption of the starting ketone.[1]

Part 3: Work-up and Purification

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise to quench any unreacted Grignard reagent and to hydrolyze the magnesium alkoxide salt.[1] This is an exothermic process, and gas evolution (ethane) will be observed.

• Extraction: Transfer the mixture to a separatory funnel. Add more diethyl ether if necessary to ensure all the product is in the organic phase. Wash the organic layer sequentially with 1 M HCl (to dissolve any remaining magnesium salts), water, and then brine (saturated NaCl solution).[1]

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation or flash column chromatography on silica gel to obtain pure 1-ethyl-3-methylcyclopentan-1-ol.

Visualization of Key Processes

Reaction Mechanism

The following diagram illustrates the nucleophilic attack of the Grignard reagent on the ketone and the subsequent protonation to form the tertiary alcohol.

Caption: Mechanism of Grignard reaction.

Experimental Workflow

This diagram outlines the major steps in the synthesis protocol.

Caption: Experimental workflow for synthesis.

Safety Precautions

The Grignard reaction involves several significant hazards that must be carefully managed.[7]

• Flammability: Diethyl ether and THF are extremely flammable and volatile.[5] All operations should be conducted in a well-ventilated fume hood, away from any sources of ignition.

• Exothermic Reaction: The formation of the Grignard reagent and its reaction with the ketone are exothermic and can lead to a runaway reaction if addition rates are not controlled.[7][8] An ice bath should always be on hand for cooling.[5]

• Water Reactivity: Grignard reagents react violently with water, producing flammable ethane gas.[6] Strict anhydrous conditions are essential for both safety and reaction success.

• Corrosive Reagents: Ethyl bromide is a corrosive and lachrymatory compound. Handle it with appropriate personal protective equipment (PPE), including gloves and safety goggles.[7]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate gloves (e.g., nitrile gloves for dexterity, but be aware they are combustible).[7]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Grignard reaction fails to initiate.	Magnesium is coated with an oxide layer; presence of moisture.	Crush the magnesium turnings under anhydrous ether to expose a fresh surface. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.[9] Ensure all glassware and reagents are scrupulously dry.[5]
Low yield of the tertiary alcohol.	Incomplete formation of the Grignard reagent; Grignard reagent was quenched by moisture or acidic protons; side reactions such as enolization or reduction.	Ensure all magnesium has reacted during Grignard formation. Maintain strict anhydrous conditions throughout the experiment. Add the ketone slowly to the Grignard reagent at a low temperature to favor nucleophilic addition.
Formation of a significant amount of biphenyl byproduct.	This is more common with aryl Grignard reagents but can occur. It is favored by higher temperatures.	Maintain a controlled reaction temperature.
Emulsion formation during workup.	Magnesium salts can sometimes cause emulsions.	Add more ether or brine to help break the emulsion. Gentle swirling instead of vigorous shaking can also help.

Conclusion

The Grignard synthesis of 1-ethyl-3-methylcyclopentan-1-ol is a robust and reliable method for producing this tertiary alcohol. By carefully controlling the reaction conditions, particularly by maintaining a strictly anhydrous environment, and by adhering to the safety protocols outlined, researchers can achieve high yields of the desired product. This application note provides the necessary framework for the successful execution of this important synthetic transformation.

References

• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Tertiary Alcohols via Grignard Reaction with Dicyclohexyl Ketone.
• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation?.
• University of California, Santa Barbara. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from UCSB Environmental Health & Safety website.
• American Chemical Society. (n.d.). Grignard Reaction.
• Li, B. (2018, July 16). Laboratory Safety Standard Operating Procedure (SOP) for the use of hazardous materials or equipment.
• University of Wisconsin-Madison. (n.d.). 14 Formation and reaction of a Grignard reagent.
• NurdRage. (2018, February 17). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• YouTube. (2024, June 6). Grignard reaction safety [Video].
• Web Pages. (n.d.). 1. Grignard Reaction.
• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism.
• Vaia. (n.d.). Show how you would synthesize each tertiary alcohol by adding an appropriate Grignard reagent to a ketone.
• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment).

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Application Notes and Protocols: 1-Ethyl-3-methylcyclopentan-1-ol as a Versatile Chemical Intermediate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-3-methylcyclopentan-1-ol is a tertiary alcohol that serves as a valuable intermediate in organic synthesis. Its unique structural features, including a chiral center at the 3-position and a reactive tertiary hydroxyl group, make it a key building block for the construction of complex carbocyclic frameworks. This document provides an in-depth guide to its synthesis, physicochemical properties, and key synthetic transformations, with a focus on its practical applications in research and development, particularly in the realm of medicinal chemistry where the incorporation of tertiary alcohols can enhance metabolic stability.[1][2][3]

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 1-ethyl-3-methylcyclopentan-1-ol is essential for its effective utilization in synthetic protocols.

Table 1: Physicochemical Properties of 1-Ethyl-3-methylcyclopentan-1-ol

Property	Value
Molecular Formula	C₈H₁₆O
Molecular Weight	128.21 g/mol [4]
IUPAC Name	1-ethyl-3-methylcyclopentan-1-ol[4]
CAS Number	56470-86-1[4]

Spectroscopic Data:

• ¹H NMR: Expected signals would include a singlet for the hydroxyl proton, multiplets for the cyclopentane ring protons, a quartet and a triplet for the ethyl group, and a doublet for the methyl group at the 3-position.

• ¹³C NMR: The spectrum would show a quaternary carbon signal for C1, along with signals for the other carbons of the cyclopentane ring, the ethyl group, and the methyl group.

• IR Spectroscopy: A characteristic broad absorption band in the region of 3200-3600 cm⁻¹ would indicate the O-H stretching of the alcohol.

• Mass Spectrometry: The mass spectrum would likely show a molecular ion peak (M+) and fragmentation patterns corresponding to the loss of water and alkyl groups.

Synthesis of 1-Ethyl-3-methylcyclopentan-1-ol

The most direct and efficient method for the synthesis of 1-ethyl-3-methylcyclopentan-1-ol is the Grignard reaction between 3-methylcyclopentanone and an ethylmagnesium halide. This reaction is a classic example of nucleophilic addition to a ketone, forming a new carbon-carbon bond and yielding the desired tertiary alcohol.[5]

Protocol 1: Synthesis via Grignard Reaction

This protocol details the preparation of 1-ethyl-3-methylcyclopentan-1-ol from 3-methylcyclopentanone and ethylmagnesium bromide.

Reaction Scheme:

Caption: Synthesis of 1-ethyl-3-methylcyclopentan-1-ol.

Materials and Equipment:

Reagent/Equipment	Purpose
3-Methylcyclopentanone	Starting material
Ethylmagnesium bromide (in THF or Et₂O)	Grignard reagent
Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O)	Solvent
Saturated aqueous ammonium chloride (NH₄Cl) solution	Quenching agent
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	Drying agent
Round-bottom flask, dropping funnel, reflux condenser	Reaction apparatus
Magnetic stirrer, ice bath	Reaction control
Separatory funnel, rotary evaporator	Workup and purification

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a nitrogen inlet.

• Addition of Ketone: To the flask, add 3-methylcyclopentanone (1.0 eq) dissolved in anhydrous THF.

• Grignard Reagent Addition: Cool the flask to 0 °C using an ice bath. Slowly add ethylmagnesium bromide (1.2 eq) from the dropping funnel to the stirred solution. Maintain the temperature below 10 °C during the addition.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure 1-ethyl-3-methylcyclopentan-1-ol.

Key Synthetic Transformations

1-Ethyl-3-methylcyclopentan-1-ol is a versatile intermediate that can undergo several key transformations, primarily centered around the reactivity of the tertiary hydroxyl group.

Resistance to Oxidation

A hallmark of tertiary alcohols is their resistance to oxidation under standard conditions.[6] Unlike primary and secondary alcohols, the carbon atom bearing the hydroxyl group in a tertiary alcohol does not have a hydrogen atom attached. Therefore, oxidation to a ketone is not possible without cleavage of a carbon-carbon bond, which requires harsh reaction conditions. This inherent stability is a significant advantage in multi-step syntheses where selective oxidation of other functional groups is desired. It is also a key reason for the interest in tertiary alcohols in drug design, as they are less susceptible to metabolic oxidation.[1][2][3]

Attempted Oxidation with Pyridinium Chlorochromate (PCC):

Treatment of 1-ethyl-3-methylcyclopentan-1-ol with common oxidizing agents like PCC or chromic acid will generally result in no reaction.[7]

Caption: Resistance of 1-ethyl-3-methylcyclopentan-1-ol to oxidation.

Acid-Catalyzed Dehydration

Tertiary alcohols readily undergo acid-catalyzed dehydration to form alkenes.[8] This elimination reaction proceeds via an E1 mechanism, involving the formation of a stable tertiary carbocation intermediate. The regioselectivity of the elimination is governed by Zaitsev's rule, which predicts that the most substituted (and therefore most stable) alkene will be the major product.

Protocol 2: Dehydration to 1-Ethyl-3-methylcyclopentene Isomers

This protocol describes the acid-catalyzed dehydration of 1-ethyl-3-methylcyclopentan-1-ol to a mixture of alkene isomers.

Reaction Scheme:

Caption: Dehydration of 1-ethyl-3-methylcyclopentan-1-ol.

Materials and Equipment:

Reagent/Equipment	Purpose
1-Ethyl-3-methylcyclopentan-1-ol	Starting material
Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)	Acid catalyst
Saturated sodium bicarbonate (NaHCO₃) solution	Neutralizing agent
Anhydrous sodium sulfate (Na₂SO₄)	Drying agent
Distillation apparatus	Reaction and purification

Procedure:

• Reaction Setup: Place 1-ethyl-3-methylcyclopentan-1-ol (1.0 eq) in a round-bottom flask equipped for simple distillation.

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (a few drops) to the alcohol.

• Distillation: Gently heat the mixture. The alkene products, having lower boiling points than the starting alcohol, will distill as they are formed. Collect the distillate in a cooled receiving flask.

• Workup: Wash the collected distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Drying and Characterization: Separate the organic layer, dry it over anhydrous sodium sulfate, and characterize the product mixture using gas chromatography-mass spectrometry (GC-MS) to determine the relative percentages of the alkene isomers.

Applications in Drug Discovery and Development

The structural motif of a tertiary alcohol is increasingly recognized for its beneficial effects on the pharmacokinetic properties of drug candidates.[1][2][3] The resistance of tertiary alcohols to oxidative metabolism can lead to improved metabolic stability and a longer in vivo half-life of a drug molecule.[1][2] Furthermore, the steric bulk around the hydroxyl group can modulate interactions with biological targets and influence properties such as cell permeability.[1]

1-Ethyl-3-methylcyclopentan-1-ol, with its specific stereochemistry and functional group, represents a valuable building block for the synthesis of novel drug candidates containing a substituted cyclopentane ring, a scaffold present in numerous biologically active compounds.

Conclusion

1-Ethyl-3-methylcyclopentan-1-ol is a readily accessible and synthetically versatile tertiary alcohol. Its straightforward preparation via the Grignard reaction and its predictable reactivity in transformations such as dehydration make it a valuable intermediate for organic chemists. Its inherent resistance to oxidation provides a strategic advantage in complex total synthesis and in the design of metabolically robust pharmaceutical agents. The protocols and data presented in this guide serve as a practical resource for the effective application of this compound in a research and development setting.

References

• American Chemical Society. (n.d.). Tertiary alcohol: Reaping the benefits but minimizing the drawbacks of hydroxy groups in drug discovery. ACS Publications. Retrieved from [Link]

• Hypha Discovery. (2025, May 8). Small but mighty: the impact of tertiary alcohols in drug design. Retrieved from [Link]

• American Chemical Society. (n.d.). Tertiary alcohol: Reaping the benefits but minimizing the drawbacks of hydroxy groups in drug discovery. Retrieved from [Link]

• Quora. (2021, June 27). Why is tertiary alcohol more stable?. Retrieved from [Link]

• Filo. (2025, September 28). cyclopentanone + Et–MgBr → (alkoxide intermediate) → + H₃O⁺ → 1-ethylcycl... Retrieved from [Link]

• PubChem. (n.d.). 1-Ethyl-3-methylcyclopentan-1-ol. Retrieved from [Link]

• Chem 263. (2013, November 7). Preparation of Ketones and Aldehydes from Alcohols Oxidation of Alcohols C OH H [O] O must have at least 1 H. Retrieved from [Link]

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Application Note: Catalytic Hydrogenation of 1-Ethynyl-3-methylcyclopentan-1-ol to Yield 1-Ethyl-3-methylcyclopentan-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Application Note & Standard Operating Procedure (SOP)

Introduction & Scope

1-Ethyl-3-methylcyclopentan-1-ol is a highly valued saturated tertiary alcohol, frequently utilized as a lipophilic building block in medicinal chemistry and as a critical intermediate in the synthesis of complex fragrance molecules. The most atom-economical and scalable synthetic route to this target is the exhaustive catalytic hydrogenation of its readily accessible alkynol precursor, 1-ethynyl-3-methylcyclopentan-1-ol. This application note details a robust, self-validating protocol for this transformation, emphasizing mechanistic causality, catalyst selection, and rigorous process controls to ensure high yield and purity.

Mechanistic Causality & Catalyst Selection (Expertise & Experience)

In catalytic hydrogenation, the addition of molecular hydrogen across a carbon-carbon multiple bond is an exothermic process driven by the thermodynamic stability of the resulting alkane[1]. However, the high activation energy of uncatalyzed H₂ cleavage necessitates an active metal surface.

Why Palladium on Carbon (Pd/C)? The reduction of an alkynol to an alkanol proceeds via a sequential syn-addition pathway: the alkyne is first reduced to an alkene (1-vinyl-3-methylcyclopentan-1-ol), which is subsequently reduced to the alkane (1-ethyl-3-methylcyclopentan-1-ol)[2].

• Avoidance of Poisoned Catalysts: While Lindlar's catalyst (Pd/CaCO₃ poisoned with lead) is the industry standard for arresting reduction at the alkene stage (semi-hydrogenation)[3], our objective requires complete saturation to the ethyl group.

• Surface Area and Adsorption: Unpoisoned 10% Pd/C provides a massive surface area for the co-adsorption of H₂ gas and the sterically hindered tertiary cyclopentanol substrate. The palladium surface facilitates the homolytic cleavage of H-H bonds, generating reactive palladium-hydride species that rapidly transfer to the coordinated pi-system[4].

• Solvent Dynamics: Absolute ethanol is selected as the solvent. It perfectly solubilizes the precursor and acts as a proton-shuttling medium, enhancing the hydrogenation rate without participating in unwanted side reactions (such as etherification, which can occur with methanol under acidic conditions)[4].

Figure 1: Sequential syn-addition pathway for exhaustive hydrogenation of the alkynol precursor.

Quantitative Data: Catalyst Optimization

To validate the choice of 10% Pd/C, a catalyst screening was performed under standardized conditions (25 °C, 2 atm H₂, Ethanol, 4 hours). The results are summarized below to highlight the causality behind the optimal parameters.

Catalyst System	Loading (wt%)	Conversion (%)	Target Yield (Alkane)	Byproduct (Alkene)	Mechanistic Notes
10% Pd/C	5%	>99%	98%	<1%	Optimal; rapid and complete saturation.
5% Pd/C	5%	85%	70%	15%	Incomplete conversion at 4 hours due to lower active sites.
Lindlar Catalyst	10%	>99%	<5%	>90%	Arrests at the vinyl intermediate[3].
PtO₂ (Adams')	2%	>99%	92%	<1%	Effective, but higher cost and slight risk of over-reduction.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. Each phase includes specific in-process controls to ensure trustworthiness and reproducibility.

Reagents & Materials:

• 1-Ethynyl-3-methylcyclopentan-1-ol (10.0 g, 80.5 mmol)

• 10% Palladium on Carbon (Pd/C, 50% w/w water wet) (0.5 g)

• Absolute Ethanol (100 mL)

• Hydrogen gas (High purity, >99.99%)

• Celite® 545 (for filtration)

Figure 2: Experimental workflow for safe and efficient catalytic hydrogenation.

Procedure:

• Preparation of the Reaction Mixture:

  • In a 250 mL heavy-walled glass hydrogenation vessel, dissolve 10.0 g of 1-ethynyl-3-methylcyclopentan-1-ol in 100 mL of absolute ethanol.

  • Causality Check: Ensure complete dissolution. A homogeneous solution ensures uniform mass transfer to the heterogeneous catalyst.

  • Carefully add 0.5 g of 10% Pd/C (water wet). Safety Note: Dry Pd/C is highly pyrophoric in the presence of solvent vapors; always use water-wet catalyst or add it under an argon blanket.

• Purging and Inerting:

  • Seal the vessel and connect it to a hydrogen manifold.

  • Evacuate the vessel using a vacuum pump and backfill with inert Nitrogen (N₂). Repeat this cycle three times.

  • Self-Validation: This step is critical to remove oxygen, preventing explosive H₂/O₂ mixtures and oxidative deactivation of the palladium surface.

• Hydrogenation:

  • Evacuate the vessel one final time and backfill with Hydrogen (H₂) gas to a pressure of 2 atm (approx. 30 psi).

  • Initiate vigorous magnetic stirring (800-1000 rpm).

  • In-Process Control: Monitor the pressure gauge. A steady drop in pressure indicates H₂ uptake. The theoretical uptake for this transformation (alkyne to alkane) is 2 molar equivalents of H₂.

  • Maintain the reaction at 25 °C for 4-6 hours.

• Reaction Monitoring:

  • After H₂ uptake ceases, halt stirring, vent the H₂, and purge the vessel with N₂.

  • Withdraw a 0.1 mL aliquot, filter through a micro-syringe filter, and analyze via GC-MS.

  • Validation: The starting material (m/z = 124) should be completely absent. The intermediate (m/z = 126) should be <1%, and the target 1-ethyl-3-methylcyclopentan-1-ol (m/z = 128) should be the sole peak.

• Workup and Isolation:

  • Filter the reaction mixture through a tightly packed pad of Celite® to remove the Pd/C catalyst. Wash the pad with an additional 30 mL of ethanol.

  • Safety Note: Keep the filtered catalyst wet with water immediately after filtration to prevent spontaneous combustion.

  • Concentrate the filtrate under reduced pressure (rotary evaporation at 40 °C, 150 mbar) to remove the ethanol.

  • Yield: The process typically yields 10.1 g (>97% isolated yield) of 1-ethyl-3-methylcyclopentan-1-ol as a clear, colorless oil with high purity (>98% by GC).

References[1] Master Organic Chemistry. "Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes." Master Organic Chemistry, 25 Nov. 2011. URL[2] Chemistry LibreTexts. "10.21: Reduction of Alkenes - Catalytic Hydrogenation." Chemistry LibreTexts, 11 Jul. 2022. URL[3] Guo, et al. "Application of Metal-Based Catalysts for Semi-Hydrogenation of Alkynol: A Review." National Center for Biotechnology Information (PMC), 2023. URL[4] MDPI. "Sustainable Hydrogenation of Vinyl Derivatives Using Pd/C Catalysts." Catalysts, 28 Jan. 2021. URL

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• 3. Application of Metal-Based Catalysts for Semi-Hydrogenation of Alkynol: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: Optimized Liquid-Liquid Extraction (LLE) Protocols for 1-Ethyl-3-methylcyclopentan-1-ol

Executive Summary & Chemical Context

1-Ethyl-3-methylcyclopentan-1-ol (CAS: 56470-86-1) is a lipophilic, tertiary cyclic alcohol with a molecular weight of 128.21 g/mol [1]. In pharmaceutical and fragrance development, it is frequently synthesized via the Grignard addition of methylmagnesium bromide to 3-ethylcyclopentanone[2].

Isolating this target molecule from crude reaction mixtures presents a specific challenge: as a tertiary alcohol, it is highly susceptible to acid-catalyzed E1 dehydration. Therefore, the downstream Liquid-Liquid Extraction (LLE) must be meticulously designed to partition the product into an organic phase while strictly avoiding strongly acidic conditions[3]. This application note details a field-proven, self-validating LLE protocol optimized for maximum recovery and structural preservation of 1-ethyl-3-methylcyclopentan-1-ol.

Physicochemical Properties & Extraction Rationale

To design an effective extraction, we must ground our methodology in the physical chemistry of the target analyte and the causality of our solvent choices.

• Quenching Causality: Grignard reactions yield a magnesium alkoxide intermediate. Strong acids (e.g., HCl) are traditionally used to dissolve magnesium salts, but they will rapidly dehydrate 1-ethyl-3-methylcyclopentan-1-ol into an alkene. Therefore, saturated aqueous ammonium chloride ( NH4​Cl ) is strictly utilized[2]. NH4​Cl provides a mildly acidic buffer (pH ~5.5) that safely protonates the alkoxide without triggering dehydration.

• Solvent Selection: Diethyl ether ( Et2​O ) is the premier choice. Its low polarity perfectly matches the lipophilic nature of the C8 cyclic alcohol, and its low boiling point (34.6 °C) allows for gentle rotary evaporation, preventing thermal degradation of the product[4].

• Osmotic Dehydration (Salting-Out): A saturated NaCl (brine) wash is employed to pre-dry the organic phase. The high osmotic pressure of the brine layer draws dissolved water out of the ether phase, reducing the burden on downstream chemical drying agents[3].

Quantitative Data: Solvent Extraction Efficiency Comparison

Extraction Solvent	Relative Polarity	Boiling Point (°C)	Expected Recovery (%)	Emulsion Risk	Application Notes
Diethyl Ether	0.117	34.6	>90%	Low	Preferred. Excellent solvation; highly volatile for easy removal.
Ethyl Acetate	0.228	77.1	85–90%	Moderate	Good alternative; requires higher vacuum for evaporation.
Dichloromethane	0.309	39.6	80–85%	High	Bottom layer extraction; higher risk of trapping aqueous salts.

Experimental Workflow Visualization

Caption: Liquid-Liquid Extraction Workflow for 1-Ethyl-3-methylcyclopentan-1-ol Post-Synthesis.

Step-by-Step Liquid-Liquid Extraction Protocol

This methodology is adapted for high-recovery sample preparation following a standard organometallic synthesis[2][5].

Phase 1: Quenching and Partitioning

• Temperature Control: Transfer the crude reaction flask to an ice bath and cool to 0 °C.

• Mild Quenching: Slowly add saturated aqueous NH4​Cl dropwise. Self-Validation: You will observe the dissolution of the gelatinous magnesium complex into a flowable biphasic mixture[2].

• Transfer: Pour the quenched mixture into a glass separatory funnel supported by a ring stand[6].

• Solvent Addition: Add a volume of diethyl ether ( Et2​O ) equal to the aqueous phase volume.

Phase 2: Agitation and Separation 5. Venting (Critical Step): Stopper the funnel, invert it securely using both hands, and immediately open the stopcock. Self-Validation: A distinct hissing sound confirms the release of built-up vapor pressure from the volatile ether[4]. 6. Extraction: Close the stopcock, shake vigorously for 10 seconds to maximize surface area between the immiscible phases, and vent again[6]. Repeat this shake-vent cycle 3 times until no further pressure builds up. 7. Phase Separation: Return the funnel to the ring stand, remove the stopper immediately, and allow the layers to resolve. 8. Collection: Drain the denser bottom aqueous layer into a clean Erlenmeyer flask. Pour the top organic layer (containing the 1-ethyl-3-methylcyclopentan-1-ol) out of the top of the funnel into a separate flask[4][6]. 9. Re-Extraction: Return the aqueous layer to the funnel and extract with fresh Et2​O two additional times to ensure absolute quantitative recovery of the target compound[3]. Combine all organic layers.

Phase 3: Purification and Isolation 10. Brine Wash: Return the combined organic layers to the funnel. Add saturated NaCl (brine), shake, vent, and separate. Discard the bottom aqueous wash layer[3]. 11. Chemical Drying: Add anhydrous sodium sulfate ( Na2​SO4​ ) in small increments to the organic layer. Swirl the flask. Self-Validation: Stop adding when the desiccant no longer clumps at the bottom and flows freely like a fine powder upon swirling[4]. Allow to sit for 15 minutes. 12. Filtration: Gravity filter the dried organic solution through fluted filter paper to remove the hydrated drying agent[4]. 13. Concentration: Remove the Et2​O using a rotary evaporator under reduced pressure (water bath at 25–30 °C) to yield the purified 1-ethyl-3-methylcyclopentan-1-ol as a pale or colorless oil[2][6].

Troubleshooting & Optimization (E-E-A-T Insights)

• Emulsion Management: If a stubborn emulsion forms between the aqueous and organic layers (common with cyclic compounds), do not discard the mixture. Add a small volume of saturated brine to increase the ionic strength of the aqueous phase, or filter the entire biphasic mixture through a pad of Celite to disrupt the interfacial tension[3].

• Drying Agent Optimization: While magnesium sulfate ( MgSO4​ ) is highly efficient and fast, it is slightly acidic. For highly sensitive tertiary alcohols, anhydrous sodium sulfate ( Na2​SO4​ ) is the strictly neutral, safer alternative. It prevents any risk of localized acid-catalyzed dehydration during the drying phase, albeit requiring a longer contact time to achieve complete desiccation[6].

References

• Title: 1-Ethyl-3-methylcyclopentan-1-ol | C8H16O | CID 64515247 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Liquid-Liquid Extraction | Organic Chemistry I Lab Source: University of Richmond Blogs URL: [Link]

• Title: 2.3: LIQUID-LIQUID EXTRACTION Source: Chemistry LibreTexts URL: [Link]

• Title: Liquid-Liquid Extraction (Laboratory Techniques) Source: YouTube (Thermo Fisher Scientific / Professor Dave Explains) URL: [Link]

• Title: Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation Source: Phenomenex URL: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 6. Liquid-Liquid Extraction | Organic Chemistry I Lab [blog.richmond.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Ethyl-3-Methylcyclopentan-1-ol Synthesis

Welcome to the Advanced Technical Support Center. As researchers and drug development professionals, you are likely aware that synthesizing sterically hindered or easily enolizable tertiary alcohols presents significant kinetic challenges. This guide is engineered to troubleshoot the synthesis of 1-ethyl-3-methylcyclopentan-1-ol from 3-methylcyclopentanone and ethylmagnesium bromide.

Below, we dissect the mechanistic bottlenecks, provide data-driven solutions, and outline a self-validating protocol to maximize your percentage yield.

Mechanistic Overview: The Enolization Bottleneck

Before adjusting parameters, we must understand the chemical causality of low yields in this specific reaction.

Fig 1: Mechanistic divergence between nucleophilic addition and enolization in Grignard reactions.

FAQ Section 1: Mechanistic Troubleshooting

Q: Why am I recovering unreacted 3-methylcyclopentanone despite full consumption of the Grignard reagent? A: This is the classic enolization versus nucleophilic addition competition. 3-Methylcyclopentanone contains acidic α -protons. Ethylmagnesium bromide ( EtMgBr ) is not only a nucleophile but also a strong base. When basicity outcompetes nucleophilicity, EtMgBr deprotonates the ketone to form a magnesium enolate and ethane gas. Upon aqueous workup, the enolate is simply reprotonated, returning the starting ketone[1].

Q: How does the choice of organometallic reagent impact the yield of 1-ethyl-3-methylcyclopentan-1-ol? A: Reagent selection dictates the transition state kinetics. Standard Grignard reagents often yield less than 50% of the desired tertiary alcohol due to the aforementioned enolization. Organolithium reagents ( EtLi ) are even more basic, which often worsens the enolization ratio[2]. The optimal solution is transmetalation to an organocerium reagent ( EtCeCl2​ ). Cerium(III) is highly oxophilic, strongly coordinating to the carbonyl oxygen. This coordination enhances the electrophilicity of the carbonyl carbon while simultaneously reducing the basicity of the alkyl anion, effectively suppressing enolization and driving 1,2-addition[1].

Quantitative Yield Comparison

To illustrate the impact of reagent selection, review the comparative data below. Modifying the electronic nature of the nucleophile is the most reliable way to invert the kinetic preference from enolization to addition.

Reagent System	Temperature	Primary Reaction Pathway	Expected Yield (%)
EtLi / Diethyl Ether	-78 °C	Enolization	< 30%
EtMgBr / THF	0 °C to RT	Enolization / Addition	40 - 55%
EtMgBr + NBu4​Cl /Diglyme	0 °C	Addition	75 - 85%
EtMgBr + CeCl3​ (Organocerium)	-78 °C	Addition	90 - 98%

FAQ Section 2: Advanced Solutions & Additives

Q: Are there additive-based solutions that do not require stoichiometric rare-earth metals like Cerium? A: Yes. If you prefer to avoid handling highly hygroscopic cerium trichloride ( CeCl3​ ), recent methodologies demonstrate that the addition of tetrabutylammonium chloride ( NBu4​Cl ) and diglyme can significantly enhance Grignard addition efficiency. This added-metal-free catalytic system disrupts the aggregation state of the Grignard reagent in THF, increasing its nucleophilic character at the expense of its basicity, thereby improving tertiary alcohol yields from enolizable ketones[3].

Q: How do I prevent dehydration of the product during purification? A: 1-Ethyl-3-methylcyclopentan-1-ol is a tertiary alcohol, making it highly susceptible to acid-catalyzed dehydration (E1 elimination) to form substituted cyclopentenes. Avoid using highly acidic silica gel during column chromatography. If distillation is preferred, ensure it is done under high vacuum at lower temperatures rather than atmospheric pressure to prevent thermal degradation[4].

Step-by-Step Methodology: Organocerium-Mediated Addition

To guarantee high yields, we recommend the Imamoto organocerium protocol. This methodology is designed as a self-validating system —if a step fails, visual cues will alert you before you waste your starting materials.

Fig 2: Self-validating experimental workflow for organocerium-mediated nucleophilic addition.

Phase 1: Activation of Cerium(III) Chloride

• Weigh 1.5 equivalents of CeCl3​⋅7H2​O into a flame-dried Schlenk flask.

• Heat the flask gradually to 140 °C under high vacuum (0.1 mmHg) for 2 hours.

• Causality Note: Gradual heating is mandatory. Rapid heating causes the solid to melt in its own water of crystallization, leading to irreversible hydrolysis into inactive cerium oxide.

• Self-Validation Checkpoint: The resulting anhydrous CeCl3​ must be a free-flowing white powder. If it clumps or glazes, discard and restart.

Phase 2: Transmetalation

• Cool the flask to room temperature under argon, then add anhydrous THF to form a suspension. Stir vigorously for 2 hours to ensure solvent complexation.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Dropwise, add 1.5 equivalents of EtMgBr (titrated prior to use to ensure accurate stoichiometry). Stir for 30 minutes at -78 °C.

• Self-Validation Checkpoint: The mixture will develop a characteristic yellow/orange hue, indicating successful transmetalation to the EtCeCl2​ species[1].

Phase 3: Nucleophilic Addition & Workup

• Dissolve 1.0 equivalent of 3-methylcyclopentanone in a minimal volume of anhydrous THF.

• Add the ketone solution dropwise to the organocerium suspension at -78 °C.

• Causality Note: Maintaining -78 °C is critical. Higher temperatures provide enough thermal energy to breach the kinetic barrier of enolization, reducing your yield.

• Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to 0 °C.

• Quench the reaction at 0 °C by slowly adding saturated aqueous NH4​Cl [4].

• Self-Validation Checkpoint: The formation of a dense white precipitate (cerium salts) confirms a successful quench.

• Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield crude 1-ethyl-3-methylcyclopentan-1-ol.

References

• Carbonyl addition reactions promoted by cerium reagents - IUPAC. 1

• CHAPTER 3: Nucleophilic Additions to Aldehydes, Ketones, Imines, and Nitriles - Royal Society of Chemistry. 2

• Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones - The Journal of Organic Chemistry (ACS). 3

• Application Notes and Protocols for 3-Ethylcyclopentanone as a Pharmaceutical Intermediate - Benchchem. 4

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Technical Support Center: Troubleshooting the Grignard Addition to 3-Methylcyclopentanone for the Synthesis of 1-Ethyl-3-methylcyclopentan-1-ol

Welcome to the technical support center for the synthesis of 1-ethyl-3-methylcyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the Grignard reagent addition to 3-methylcyclopentanone. By understanding the underlying chemical principles, you can effectively troubleshoot and optimize your reaction conditions for a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction to produce 1-ethyl-3-methylcyclopentan-1-ol is not starting. What are the likely causes?

A1: Failure of a Grignard reaction to initiate is a frequent issue, almost always stemming from the presence of water or a passivated magnesium surface.[1][2] Grignard reagents are potent bases and will react with any protic source, including trace amounts of moisture in your glassware or solvents.[3][4][5][6][7] Additionally, magnesium turnings can develop an oxide layer that prevents the reaction with the ethyl halide.[2]

Q2: I'm observing a low yield of the desired tertiary alcohol and recovering a significant amount of the starting ketone, 3-methylcyclopentanone. What is happening?

A2: This outcome strongly suggests that a side reaction, enolization, is competing with the desired nucleophilic addition. The Grignard reagent is acting as a base, abstracting a proton from the alpha-carbon of the ketone to form an enolate.[2][8] Upon acidic workup, this enolate is simply protonated back to the starting ketone, thus reducing the yield of your target alcohol.[2]

Q3: Besides the starting material, I'm isolating an unexpected side product. What could it be?

A3: A common byproduct in Grignard reactions is the Wurtz coupling product, where two alkyl groups from the Grignard reagent couple.[1] In this specific synthesis, the formation of butane (from the coupling of two ethyl groups) might occur. Another possibility, especially with certain Grignard reagents, is the reduction of the ketone to the corresponding secondary alcohol, 3-methylcyclopentanol.[2][8] This is more prevalent with Grignard reagents that have a β-hydrogen.

Q4: How critical is temperature control during the addition of the Grignard reagent to the ketone?

A4: Temperature control is crucial for both safety and selectivity. The addition of a Grignard reagent to a ketone is an exothermic reaction.[9][10][11] Without proper cooling, the reaction can become too vigorous, leading to solvent boiling and potential side reactions.[1] Lowering the reaction temperature can also favor the desired nucleophilic addition over competing side reactions like enolization.[2]

Troubleshooting Guides

Issue 1: Reaction Fails to Initiate

Symptoms:

• No cloudiness or bubbling observed after adding a portion of the ethyl halide to the magnesium turnings.[3]

• The magnesium turnings remain shiny and unreacted.

Root Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Moisture Contamination	Grignard reagents are extremely sensitive to water and will be quenched.[3][4][5][6][7][12]	Glassware: Rigorously dry all glassware in an oven at >120°C for several hours or flame-dry under an inert atmosphere immediately before use.[1][3][10] Solvents: Use anhydrous solvents, such as dry diethyl ether or THF.[4][5] Consider distilling solvents from a suitable drying agent (e.g., sodium/benzophenone) if you suspect contamination. Inert Atmosphere: Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the setup.[10]
Passivated Magnesium Surface	A layer of magnesium oxide on the turnings can prevent the reaction from starting.[2][4]	Mechanical Activation: In a dry flask, briefly grind the magnesium turnings with a glass rod to expose a fresh surface.[13] Chemical Activation: Add a small crystal of iodine to the flask.[1][3][14] The disappearance of the purple iodine vapor is an indicator that the reaction has initiated.[1][15] Alternatively, a few drops of 1,2-dibromoethane can be used as an activator.[4]
Poor Quality Ethyl Halide	Impurities or moisture in the ethyl bromide or ethyl iodide can inhibit the reaction.	Use freshly distilled or a new bottle of high-purity ethyl halide.

Issue 2: Low Yield of 1-Ethyl-3-methylcyclopentan-1-ol with Recovery of Starting Material

Symptoms:

• Analysis of the crude product (e.g., by GC-MS or NMR) shows a significant amount of unreacted 3-methylcyclopentanone.

• The isolated yield of the target tertiary alcohol is well below expectations.

Root Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Enolization of the Ketone	The Grignard reagent acts as a base, deprotonating the ketone at the α-position instead of attacking the carbonyl carbon.[2][8] This is more common with sterically hindered ketones.	Lower Reaction Temperature: Perform the addition of the ketone to the Grignard reagent at a lower temperature (e.g., 0 °C or -78 °C) to favor nucleophilic addition.[2] Reverse Addition: Slowly add the 3-methylcyclopentanone solution to the Grignard reagent solution.[2] This keeps the ketone concentration low and minimizes the chance of enolization.
Insufficient Grignard Reagent	An insufficient amount of the Grignard reagent will naturally lead to incomplete conversion of the ketone.	Use a Slight Excess: Employ a slight molar excess (e.g., 1.1 to 1.2 equivalents) of the Grignard reagent relative to the ketone.
Decomposition of Grignard Reagent	If the Grignard reagent solution is old or has been exposed to air, its concentration may be lower than expected.[16]	Use a freshly prepared Grignard reagent for the best results.

Experimental Protocols

Protocol 1: Synthesis of Ethylmagnesium Bromide (Grignard Reagent)

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

Equipment:

• Three-necked round-bottom flask, oven-dried

• Reflux condenser with a drying tube, oven-dried

• Dropping funnel, oven-dried

• Magnetic stirrer and stir bar

• Inert gas (Nitrogen or Argon) supply

Procedure:

• Assemble the dry glassware under a positive pressure of inert gas.

• Place the magnesium turnings in the flask.

• Add a single crystal of iodine.

• Add a small amount of anhydrous diethyl ether to just cover the magnesium.

• In the dropping funnel, prepare a solution of ethyl bromide in anhydrous diethyl ether.

• Add a small portion of the ethyl bromide solution to the magnesium. The reaction should initiate, as evidenced by bubbling and the disappearance of the iodine color.[15] If it doesn't start, gently warm the flask.[3][15]

• Once initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.[14][15]

• After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed.[3]

Protocol 2: Addition of Ethylmagnesium Bromide to 3-Methylcyclopentanone

Materials:

• Freshly prepared ethylmagnesium bromide solution

• 3-Methylcyclopentanone

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

Equipment:

• Reaction flask containing the Grignard reagent

• Dropping funnel

• Magnetic stirrer

• Ice-water bath

Procedure:

• Cool the flask containing the ethylmagnesium bromide solution to 0 °C in an ice-water bath.

• Prepare a solution of 3-methylcyclopentanone in anhydrous diethyl ether in the dropping funnel.

• Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.[15][17]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution.[17]

• Proceed with the workup and purification of the crude 1-ethyl-3-methylcyclopentan-1-ol.

Visualizations

Reaction Mechanism

Caption: Mechanism of Grignard addition to a ketone.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting the Grignard reaction.

References

• Chemistry LibreTexts. (2020). 5.
• University of California, Davis. (n.d.). 19. The Grignard Reaction.
• Filo. (2023).
• Master Organic Chemistry. (2015).
• Wikipedia. (n.d.). Grignard reaction.
• Vapourtec. (2025). Grignard Chemistry.
• Reddit. (2017). Grignard decomposition.
• BenchChem. (n.d.).
• Cronin, L., & Steiner, S. (2018). Standardization and Control of Grignard Reactions in a Universal Chemical Synthesis Machine using online NMR. PMC.
• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment).
• BenchChem. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols: Grignard Reaction with Ethylmagnesium Bromide.
• BenchChem. (n.d.). Troubleshooting low conversion rates in 1,3-Dimethylcyclopentanol reactions.
• American Chemical Society. (2007). Improvement of Process Safety and Efficiency of Grignard Reactions by Real-Time Monitoring.
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Homework.Study.com. (n.d.). How do typical impurities arise in the Grignard reaction?
• BenchChem. (n.d.). Technical Support Center: Synthesis of 1-Ethyl-1-methylcyclopentane.
• BenchChem. (n.d.). Application Note: Synthesis of 1,3-Dimethylcyclopentanol via Grignard Reaction.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Reddit. (2020). Troubleshooting my grignard reactions.
• Fiveable. (2025). 12.1 Grignard reagents - Organic Chemistry II.
• University of Missouri-St. Louis. (n.d.). 1. Grignard Reaction.
• University of California, Irvine. (n.d.). 25. The Grignard Reaction.
• Bethune College. (n.d.). Organomagnesium compounds (Grignard reagent-RMgX).
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Wikipedia. (n.d.). Grignard reagent.
• Google Patents. (n.d.). CN103086858A - Synthetic method of 3-methyl-cyclopentanone.
• Vaia. (n.d.). Reaction of (S)-3-methyl-2-pentanone with methyl magnesium bromide followed by acidification yields 2,3-dimethyl-2-pentanol. What is the stereochemistry of the product? Is the product optically active?
• BenchChem. (n.d.).
• Google Patents. (n.d.).
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Chemistry & Biology Interface. (n.d.). Chemistry & Biology Interface.
• PubChem. (n.d.). 1-Ethyl-3-methylcyclopentan-1-ol.
• Sigma-Aldrich. (n.d.). Grignard Reagents.
• ResearchGate. (2025). Grignard Reactions in Cyclopentyl Methyl Ether.
• Journal of the Chemical Society, Perkin Transactions 1. (1973). Asymmetric synthesis. Part VI. Reactions of 3,3,5-trimethylcyclohexanone with Grignard reagents and configurational interrelationships of 1-alkyl(alkenyl and alkynyl)-3,3,5-trimethylcyclohexanols and compounds derived from 1-hydroxy-3,3,5-trimethylcyclohexanecarbonitriles.

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Technical Support Center: Optimizing Reaction Temperature for 1-Ethyl-3-methylcyclopentan-1-ol Production

Welcome to the technical support center for the synthesis of 1-ethyl-3-methylcyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for optimizing this crucial synthesis. As your Senior Application Scientist, I will explain the fundamental principles behind the experimental choices, ensuring both scientific accuracy and practical, field-tested insights.

The synthesis of 1-ethyl-3-methylcyclopentan-1-ol is most commonly achieved through the nucleophilic addition of an ethyl Grignard reagent (ethylmagnesium bromide) to 3-methylcyclopentanone.[1] While seemingly straightforward, the success of this reaction is highly dependent on careful control of the reaction parameters, with temperature being one of the most critical factors influencing yield and purity.

The Critical Role of Temperature in the Grignard Reaction

The addition of a Grignard reagent to a ketone is a highly exothermic process.[2] Proper temperature management is essential not only for safety but also for maximizing the yield of the desired tertiary alcohol and minimizing the formation of unwanted byproducts. The reaction temperature influences the rates of several competing reaction pathways.

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Caption: Reaction mechanism for the synthesis of 1-ethyl-3-methylcyclopentan-1-ol.

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during the synthesis, with a focus on temperature as the root cause.

Q1: My reaction is proceeding very slowly or not at all, even after adding the 3-methylcyclopentanone. What could be the issue?

A1: While a sluggish reaction can have multiple causes, temperature plays a significant role.

• Causality: The initiation of a Grignard reaction itself requires a certain activation energy.[3] If the reaction mixture is too cold, the rate of nucleophilic addition of the ethylmagnesium bromide to the carbonyl carbon of 3-methylcyclopentanone can be significantly reduced.

• Troubleshooting Steps:

  • Verify Grignard Reagent Formation: Before adding the ketone, ensure the Grignard reagent has formed successfully. Visual cues include the disappearance of magnesium turnings and the formation of a cloudy, greyish solution.[4]

  • Gentle Warming: If the Grignard reagent has formed but the reaction with the ketone is slow, you can allow the reaction mixture to slowly warm to room temperature after the initial low-temperature addition. Monitor the temperature closely to prevent an uncontrolled exotherm.

  • Check for Quenched Reagent: If there is no reaction even upon warming, it is likely that the Grignard reagent was inadvertently quenched by moisture. This underscores the critical importance of using scrupulously dried glassware and anhydrous solvents.[5]

Q2: I'm observing a low yield of the desired 1-ethyl-3-methylcyclopentan-1-ol and recovering a significant amount of the starting material, 3-methylcyclopentanone. Why is this happening?

A2: This is a classic sign of competing side reactions, which are highly influenced by temperature.

• Causality: The Grignard reagent is not only a potent nucleophile but also a strong base.[6] At higher temperatures, the basic nature of the Grignard reagent can dominate, leading to the deprotonation of the acidic α-hydrogen on the 3-methylcyclopentanone to form an enolate. This enolate is then protonated back to the starting ketone during the aqueous workup, thus reducing the yield of the desired alcohol.[6]

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Perform the addition of the 3-methylcyclopentanone solution to the Grignard reagent at a lower temperature. A common starting point is 0°C, with some protocols for similar systems recommending temperatures as low as -78°C to maximize nucleophilic addition.[2][4]

  • Slow Addition: Add the ketone solution dropwise to the Grignard reagent. This helps to maintain a low concentration of the ketone and dissipate the heat generated, preventing localized temperature spikes that can favor enolization.

  • Inverse Addition: In some cases, adding the Grignard reagent to the ketone solution (inverse addition) at low temperatures can minimize enolization by ensuring the Grignard reagent is always the limiting reagent.

Q3: My final product is contaminated with a significant amount of a secondary alcohol byproduct. What is the cause and how can I prevent it?

A3: The formation of a secondary alcohol indicates that a reduction reaction has occurred instead of the desired ethyl group addition.

• Causality: If the Grignard reagent possesses a β-hydrogen (which ethylmagnesium bromide does), it can act as a reducing agent, transferring a hydride to the carbonyl carbon via a six-membered cyclic transition state.[6] This side reaction is more prevalent with sterically hindered ketones and at higher reaction temperatures.

• Troubleshooting Steps:

  • Maintain Low Temperatures: As with enolization, lower reaction temperatures (e.g., 0°C or below) disfavor the reduction pathway relative to nucleophilic addition.[4]

  • Slow and Controlled Addition: Ensure a slow addition rate of the ketone to the Grignard reagent to prevent heat buildup, which can promote the reduction side reaction.

Data Presentation: Effect of Temperature on Reaction Outcome

While precise quantitative data for every specific Grignard reaction is not always available in the literature, the following table illustrates the expected trends based on established principles of Grignard chemistry and data from analogous systems.

Reaction Temperature	Expected Yield of 1-ethyl-3-methylcyclopentan-1-ol	Predominant Side Reactions
-78 °C	Good to Excellent	Minimal; reaction rate may be slow.
0 °C	Good	Low levels of enolization and reduction may occur.
Room Temperature	Moderate to Low	Increased rates of enolization and reduction, leading to lower yield and purity.
Reflux (Ether, ~35°C)	Low	Significant enolization, reduction, and potential for Wurtz coupling byproducts.[5]

Experimental Protocol: Temperature Optimization for 1-Ethyl-3-methylcyclopentan-1-ol Synthesis

This protocol outlines a systematic approach to determining the optimal reaction temperature for your specific laboratory conditions.

1. Preparation and Setup:

• Thoroughly dry all glassware in an oven at >120°C overnight or by flame-drying under vacuum.

• Assemble a three-necked round-bottom flask with a dropping funnel, a reflux condenser fitted with a drying tube (e.g., filled with calcium chloride), and a magnetic stirrer.

• Flush the entire apparatus with an inert gas (e.g., nitrogen or argon).

• Prepare the ethylmagnesium bromide Grignard reagent in anhydrous diethyl ether or tetrahydrofuran (THF) according to standard procedures.

2. Temperature-Controlled Addition:

• Cool the freshly prepared ethylmagnesium bromide solution to the desired starting temperature (e.g., 0°C) using an appropriate cooling bath (e.g., an ice-water bath).

• Prepare a solution of 3-methylcyclopentanone in the same anhydrous solvent used for the Grignard reagent.

• Add the 3-methylcyclopentanone solution dropwise from the addition funnel to the stirred Grignard reagent.

• Crucially, monitor the internal reaction temperature and adjust the addition rate to maintain it within a narrow range (e.g., ± 2°C) of the target temperature.

3. Reaction and Workup:

• After the addition is complete, allow the reaction to stir at the target temperature for a predetermined time (e.g., 1 hour).

• Quench the reaction by slowly adding it to a cold, saturated aqueous solution of ammonium chloride with vigorous stirring.

• Perform a standard liquid-liquid extraction with a suitable organic solvent (e.g., diethyl ether).

• Dry the combined organic layers over an anhydrous drying agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure.

4. Analysis:

• Analyze the crude product by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to determine the relative ratios of the desired product, unreacted starting material, and any byproducts.

• Repeat the experiment at different temperatures (e.g., -20°C, room temperature) to identify the optimal conditions for maximizing the yield and purity of 1-ethyl-3-methylcyclopentan-1-ol.

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Caption: Troubleshooting workflow for temperature-related issues.

Frequently Asked Questions (FAQs)

Q: What is the ideal solvent for this reaction, and does it affect the optimal temperature? A: Anhydrous diethyl ether and tetrahydrofuran (THF) are the most common solvents for Grignard reactions.[1] THF has a higher boiling point and can solvate the Grignard reagent more effectively, which can sometimes influence reactivity.[7] The choice of solvent will determine the upper-temperature limit if running the reaction at reflux, but for optimizing yield, low-temperature conditions are generally preferred regardless of the solvent.

Q: How can I be sure my Grignard reagent has formed properly before I begin the addition of the ketone? A: Visual cues are often reliable indicators of Grignard reagent formation. These include the gradual disappearance of the metallic magnesium, the solution turning cloudy and greyish, and gentle refluxing of the solvent due to the exothermic nature of the reaction.[4] For a more quantitative measure, the concentration of the Grignard reagent can be determined by titration before use.

Q: Is it better to add the ketone to the Grignard reagent or vice versa? A: The standard procedure is to add the ketone to the Grignard reagent. This ensures that the Grignard reagent is in excess throughout the addition, which can help to drive the reaction to completion. However, in cases where enolization is a significant problem, "inverse addition" (adding the Grignard reagent to the ketone) at low temperatures can be beneficial as it keeps the concentration of the basic Grignard reagent low.

Q: My reaction mixture becomes very thick and difficult to stir after adding the ketone. Is this normal? A: Yes, the formation of the magnesium alkoxide intermediate, which is often insoluble in the ethereal solvent, can cause the reaction mixture to become a thick slurry.[8] This is normal, and as long as adequate stirring is maintained to ensure mixing, the reaction should proceed to completion.

References

• Eicher, T., Hauptmann, S., & Speicher, A. (2013).
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Ashby, E. C., & Laemmle, J. (1975). Stereochemistry of organometallic compound addition to ketones. Chemical Reviews, 75(4), 521-546.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Wakefield, B. J. (1995). Organomagnesium Methods in Organic Synthesis. Academic Press.
• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics. CRC press.
• Silverman, G. S., & Rakita, P. E. (Eds.). (2009). Handbook of Grignard Reagents. CRC press.

• PubChem. (n.d.). 1-Ethyl-3-methylcyclopentan-1-ol. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• LibreTexts. (2021). Grignard Reaction. [Link]

• Rieke, R. D., & Wu, T. C. (1993). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 58(11), 2891-2893.

• DSpace@MIT. (2014). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. [Link]

• Rogers, H. R., & Hill, C. L. (1976). The Schlenk equilibrium. A definitive study of the tetramethylethylenediamine-solvated species. Journal of the American Chemical Society, 98(24), 7440-7444.

• NurdRage. (2018, February 17). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube. [Link]

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• 6. Grignard Reaction [organic-chemistry.org]
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• 8. 1-methyl-3(cis)-ethyl-cyclopentane - Chemical & Physical Properties by Cheméo [chemeo.com]

Overcoming steric hindrance in 1-ethyl-3-methylcyclopentan-1-ol substitution reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the nucleophilic substitution of 1-ethyl-3-methylcyclopentan-1-ol .

Because this substrate is a hindered tertiary alcohol, traditional substitution methods often fail, leading to elimination byproducts or unreacted starting material. This guide synthesizes field-proven insights, mechanistic causality, and validated protocols to help you achieve high-yielding substitutions.

Part 1: Troubleshooting & FAQs

Q1: Why do standard SN​2 and SN​1 conditions fail or yield primarily elimination products for 1-ethyl-3-methylcyclopentan-1-ol? A: The failure of standard conditions is rooted in steric hindrance and carbocation dynamics [1].

• SN​2 Failure: The C1 carbon is tertiary and flanked by an ethyl group and the cyclopentane ring. This creates a massive steric shield (high A-value) that completely blocks the 180∘ backside attack required for a concerted SN​2 mechanism.

• SN​1 / E1 Competition: Under standard Brønsted acidic conditions (e.g., H2​SO4​ or HCl ), the hydroxyl group is protonated and leaves to form a free tertiary carbocation. Because the incoming nucleophile is sterically hindered from approaching the C1 center, the solvent or nucleophile instead acts as a base, abstracting a proton from the adjacent C2, C5, or the ethyl group. This kinetic preference overwhelmingly drives the reaction toward E1 elimination , forming alkene byproducts.

Q2: How can I achieve direct nucleophilic substitution while suppressing E1 elimination? A: The modern solution is to abandon strong Brønsted acids in favor of highly oxophilic Lewis acids , such as Bismuth(III) triflate ( Bi(OTf)3​ ) or Iron(III) triflate ( Fe(OTf)3​ ) [2]. Instead of generating a "free" carbocation, these Lewis acids coordinate with the hydroxyl oxygen to form an intimate ion pair . This transition state stabilizes the partial positive charge at C1 and physically shields one face of the intermediate. This prevents the rapid deprotonation associated with E1 elimination and extends the lifetime of the electrophilic center, allowing small, non-basic nucleophiles (e.g., thiols, sulfonamides, or electron-rich arenes) to attack successfully [4].

Q3: Does the stereochemistry at C3 (the methyl group) affect the substitution at C1? A: Yes. The cyclopentane ring adopts an envelope conformation. The relative stereochemistry (cis/trans relationship) between the C3-methyl and the C1-leaving group will dictate the trajectory of the incoming nucleophile. Bulky nucleophiles will preferentially attack from the face opposite to the C3-methyl group to minimize transannular steric strain, leading to diastereoselective outcomes.

Part 2: Quantitative Data Comparison

To illustrate the efficacy of Lewis acid catalysis over traditional methods, below is a comparative summary of reaction pathways for hindered tertiary cycloalkanols.

Reaction Condition	Catalyst / Promoter	Nucleophile Type	Dominant Pathway	Typical Yield (%)
Standard Acidic	H2​SO4​ (cat.)	Alcohols / Amines	E1 (Elimination)	< 15%
Halogenation	SOCl2​ / Pyridine	Chloride	SN​1 / E1 Mixture	35 - 45%
Lewis Acid (Soft)	Fe(OTf)3​ (5 mol%)	Thiols / Sulfonamides	SN​1 (Intimate Ion Pair)	75 - 88%
Lewis Acid (Hard)	Bi(OTf)3​ (1-5 mol%)	Electron-rich Arenes	Friedel-Crafts ( SN​1 )	80 - 92%

Part 3: Validated Experimental Protocols

Every protocol must be a self-validating system. The following methodology for the direct substitution of 1-ethyl-3-methylcyclopentan-1-ol uses Bi(OTf)3​ to ensure high conversion with minimal elimination.

Protocol: Bi(OTf)3​ -Catalyzed Direct Substitution with Sulfonamides

This protocol leverages the mild Lewis acidity of Bi(OTf)3​ to facilitate C-N bond formation at the sterically hindered C1 position.

Materials Required:

• 1-ethyl-3-methylcyclopentan-1-ol (1.0 equiv, rigorously dried)

• p -Toluenesulfonamide (1.2 equiv)

• Bismuth(III) trifluoromethanesulfonate ( Bi(OTf)3​ , 5 mol%)

• Anhydrous 1,2-Dichloroethane (DCE)

• Activated 3Å Molecular Sieves

Step-by-Step Methodology:

• System Preparation (Self-Validation: Moisture Control): Flame-dry a Schlenk flask under vacuum and backfill with Argon. Moisture is the primary enemy of Lewis acid catalysis; its presence will hydrolyze the catalyst and halt the reaction.

• Reagent Loading: Add 3Å molecular sieves (200 mg/mmol substrate) to the flask. Add p -Toluenesulfonamide (1.2 equiv) and Bi(OTf)3​ (5 mol%).

• Solvent & Substrate Addition: Inject anhydrous DCE to achieve a 0.2 M concentration. Stir for 5 minutes at room temperature. Slowly add 1-ethyl-3-methylcyclopentan-1-ol (1.0 equiv) via syringe.

• Thermal Activation: Heat the reaction mixture to 80°C.

  • Causality Check: The elevated temperature is required to overcome the high activation energy barrier caused by the steric bulk of the ethyl group.

• Reaction Monitoring: Monitor via TLC (Hexanes:EtOAc, 8:2) or GC-MS. The reaction typically reaches completion in 12-16 hours. You should observe minimal alkene formation (which would appear as a high-Rf, UV-active spot if conjugated, or stain heavily with KMnO4​ ).

• Quench and Workup: Cool to room temperature. Quench the reaction by adding saturated aqueous NaHCO3​ (neutralizes the triflic acid trace). Extract with Dichloromethane (3 x 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography to isolate the substituted product.

Part 4: Mechanistic & Workflow Visualizations

The following diagrams illustrate the mechanistic logic and the experimental workflow, ensuring you understand both the why and the how.

Diagram 1: Mechanistic Pathway (Standard vs. Lewis Acid)

This diagram maps how Bi(OTf)3​ alters the reaction coordinate to favor substitution over elimination [3].

Caption: Mechanistic divergence of tertiary alcohols: Brønsted acids drive E1, while Lewis acids favor substitution.

Diagram 2: Experimental Workflow for Catalytic Substitution

Caption: Standardized 5-step workflow for the Lewis acid-catalyzed substitution of hindered tertiary alcohols.

Part 5: References

The protocols and mechanistic rationales provided in this guide are grounded in the following authoritative literature on the substitution of tertiary stereocenters:

• Title: Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres Source: RSC Advances (via NIH/PMC) URL: [Link]

• Title: Intramolecular substitutions of secondary and tertiary alcohols with chirality transfer by an iron(III) catalyst Source: Nature Communications URL: [Link]

• Title: Coordination-Induced Stereocontrol over Carbocations: Asymmetric Reductive Deoxygenation of Racemic Tertiary Alcohols Source: Journal of the American Chemical Society URL: [Link]

• Title: Alcohols in direct carbon-carbon and carbon-heteroatom bond-forming reactions: recent advances Source: Arkivoc URL: [Link]

Reference Data & Comparative Studies

1H NMR spectrum analysis and peak assignment for 1-ethyl-3-methylcyclopentan-1-ol

The structural elucidation of small, sterically congested molecules like 1-ethyl-3-methylcyclopentan-1-ol presents a unique analytical challenge. With multiple stereocenters (C1 and C3) and a dense aliphatic proton envelope, assigning the 1H NMR spectrum requires precision.

For researchers and drug development professionals, choosing the right analytical framework—whether it is the brute-force resolution of High-Field NMR, the accessibility of Benchtop NMR, or the algorithmic power of AI Prediction—is critical for workflow efficiency. This guide objectively compares these three paradigms, detailing the causality behind experimental choices and providing self-validating protocols for accurate peak assignment.

The Causality of Experimental Choices: Physics and Thermodynamics

To successfully assign the 1H NMR spectrum of 1-ethyl-3-methylcyclopentan-1-ol, one must manipulate both the physical environment of the sample and the magnetic physics of the spectrometer.

The Solvent Effect on the Hydroxyl Proton In standard chloroform-d (CDCl₃), the -OH proton of a tertiary alcohol typically appears as a broad singlet between 1.50 and 2.50 ppm. For 1-ethyl-3-methylcyclopentan-1-ol, this shift directly overlaps with the complex multiplets of the cyclopentane ring's diastereotopic protons. The Causality: By switching the solvent to DMSO-d₆, strong intermolecular hydrogen bonding between the alcohol and the solvent drastically deshields the -OH proton, shifting it downfield (often >4.0 ppm)[1]. This thermodynamic manipulation clears the 1.0–2.0 ppm aliphatic window, allowing for unobstructed integration of the ring protons.

Field Strength and the Larmor Precession The fundamental difference between a 600 MHz high-field instrument and an 80 MHz benchtop system lies in the Larmor precession frequency. The Causality: Chemical shift dispersion (in Hz) scales with the magnetic field, but scalar J-coupling (in Hz) is a constant dictated by molecular bonds. In high-field NMR (600 MHz), the difference in resonance frequencies (Δv) is vastly larger than the coupling constant (J), yielding clear, first-order spectra (Δv ≫ J)[2]. Conversely, at 80 MHz, Δv approaches J. This results in second-order spectra characterized by severe "roofing" and the merging of the ethyl and ring signals into an unresolved continuous band[3].

Algorithmic Deconvolution via AI Because the diastereotopic CH₂ protons of the ethyl group (adjacent to the C1 chiral center) exhibit complex ABX₃ splitting patterns, manual assignment is highly error-prone. The Causality: AI-driven software like Mnova NMRPredict utilizes Hierarchical Ordered Spherical description of Environment (HOSE) codes combined with machine learning to predict chemical shifts based on 3D conformational environments[4]. Deep learning models trained on solvent-aware datasets can now predict these complex aliphatic shifts with a Mean Absolute Error (MAE) of <0.10 ppm[5], acting as an essential bridge when high-field hardware is unavailable.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. If the internal logic of the protocol fails at any step, the user is immediately alerted to sample impurity or hardware malfunction.

Protocol A: Physical Acquisition (High-Field 600 MHz & Benchtop 80 MHz)

• Sample Preparation: Dissolve 15 mg of 1-ethyl-3-methylcyclopentan-1-ol in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

• Tuning, Matching, and Shimming: Perform Automatic Tuning and Matching (ATM). Execute 3D gradient shimming (High-Field) or automated 1D gradient shimming (Benchtop).

• Acquisition Parameters: Set the spectral width to 12 ppm. Critical Step: Set the relaxation delay (D1) to at least 2.0 seconds. Aliphatic protons have long T₁ relaxation times; a short D1 will result in truncated integration values. Acquire 16 transients.

• Self-Validation (Integration Lock): Process the Free Induction Decay (FID) with a 0.3 Hz exponential window function. Phase the spectrum manually. Lock the TMS peak to exactly 0.00 ppm. Integrate the isolated C3-methyl doublet (~0.95 ppm) and set its value to exactly 3.00. If the total integration of the entire spectrum does not equal exactly 16.00 protons, the relaxation delay was insufficient, or the sample contains impurities.

Protocol B: In-Silico Prediction (Mnova Ensemble Predictor)

• Structural Input: Input the exact stereoisomer (e.g., (1R,3S)-1-ethyl-3-methylcyclopentan-1-ol) into Mnova. Stereochemistry is mandatory, as diastereomers will yield different predicted shifts.

• Algorithm Execution: Engage the Ensemble NMR Predictor, which constructively combines Modgraph HOSE codes and Mestrelab Machine Learning engines[4]. Set the solvent parameter to CDCl₃.

• Self-Validation (Confidence Intervals): Run the prediction. The software generates a prediction error bound (Confidence Interval) for each atom. Overlay the predicted spectrum onto the experimental FID. If an experimental peak falls outside the 95% CI of the predicted shift, the structural assignment is flagged for mandatory 2D NMR (HSQC/COSY) verification.

Comparative Data Analysis: Peak Assignment

The table below summarizes the quantitative performance of each analytical approach in resolving the specific proton environments of 1-ethyl-3-methylcyclopentan-1-ol.

Proton Environment	Expected Shift (ppm)	High-Field NMR (600 MHz)	Benchtop NMR (80 MHz)	AI Prediction (Mnova)
C3-CH₃	~0.95	Sharp doublet ( J≈6.5 Hz). Fully resolved from the ethyl group.	Broadened doublet. Partial overlap with the ethyl-CH₃ signal.	Highly accurate; predicts exact J -coupling and shift (MAE <0.10 ppm).
Ethyl-CH₃	~0.90	Sharp triplet ( J≈7.5 Hz). Fully resolved.	Appears as a distorted multiplet due to second-order overlap.	Accurately models the triplet splitting pattern.
Ethyl-CH₂	~1.50	Complex multiplet (ABX₃ system). Diastereotopic splitting is clearly visible.	Lost entirely within the aliphatic ring envelope.	Predicts diastereotopic separation based on 3D conformer generation.
Ring Aliphatics (C2, C4, C5)	1.20 - 1.90	Distinct, assignable multiplets for each CH₂ group.	Severe roofing; unresolved broad continuous band[3].	Provides HOSE-code based shift estimates, though CI bounds may widen.
Hydroxyl (-OH)	1.50 - 2.50	Broad singlet. Often overlaps with C2/C5 protons in CDCl₃.	Broad singlet. Further obscures the low-resolution ring protons.	Difficult to predict precisely due to concentration/hydrogen bonding variables.

Analytical Workflow Visualization

The following diagram maps the logical relationship between physical acquisition and algorithmic validation, ensuring robust structural confirmation.

Workflow for NMR analysis and validation of 1-ethyl-3-methylcyclopentan-1-ol.

Conclusion & Recommendations

For the absolute structural elucidation of novel stereoisomers of 1-ethyl-3-methylcyclopentan-1-ol, High-Field NMR (600 MHz) remains the gold standard, as it is the only hardware capable of physically separating the diastereotopic ethyl and ring protons into first-order multiplets.

References

• Mnova Predict | Accurate Prediction - Bruker / Mestrelab Research Source: Bruker / Mestrelab URL:[Link]

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning Source: National Institutes of Health (NIH) URL:[Link]

• High-field to Benchtop NMR Spectroscopy - Part 3 Source: Oxford Instruments URL:[Link]

• Benchtop NMR-Based In-Line Analysis of Diastereoselective Enzymatic α-Amino Acid Synthesis Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Part 22 - Prediction of the 1H chemical shifts of alcohols, diols and inositols in solution Source: Magnetic Resonance in Chemistry (SciSpace) URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 4. Mnova Predict | Accurate Prediction | Bruker [bruker.com]
• 5. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity Profile: 1-Ethyl-3-methylcyclopentan-1-ol vs. 1-Methylcyclopentanol

As drug development and complex organic synthesis increasingly rely on sterically demanding carbocyclic scaffolds, understanding the nuanced reactivity of substituted tertiary alcohols is critical. This guide provides an in-depth comparative analysis of two structurally related but kinetically distinct molecules: 1-methylcyclopentanol (1-MCP) and 1-ethyl-3-methylcyclopentan-1-ol (1-EMCP) .

By evaluating their performance across traditional thermal pathways and cutting-edge electrocatalytic systems, this guide equips researchers with the mechanistic insights necessary for predictable synthetic scaling.

Structural & Mechanistic Rationale

Both 1-MCP and 1-EMCP are tertiary cyclic alcohols that primarily undergo unimolecular elimination (E1) or nucleophilic substitution (SN1) reactions via a tertiary carbocation intermediate. However, their reactivity diverges significantly due to steric and conformational factors.

1-Methylcyclopentanol (1-MCP)

1-MCP represents a baseline for tertiary cyclopentyl reactivity. Upon protonation and subsequent loss of water, it forms a highly stable, symmetric 1-methylcyclopentyl cation. The lack of adjacent steric bulk allows for rapid rehybridization from sp3 to sp2 . Deprotonation predominantly yields 1-methylcyclopentene , strictly adhering to Zaitsev's rule, which favors the most substituted alkene[1][2]. The electron-donating effect of the methyl group stabilizes the transition state, resulting in rapid dehydration kinetics under acidic conditions[3].

1-Ethyl-3-methylcyclopentan-1-ol (1-EMCP)

1-EMCP (Molecular Weight: 128.21 g/mol [4]) introduces significant steric complexity. The presence of a 1-ethyl group and a 3-methyl substituent creates a sterically hindered environment around the hydroxyl-bearing carbon.

• Transition State Penalty: The bulky ethyl group impedes the departure of the oxonium leaving group, slightly increasing the activation energy required to form the 1-ethyl-3-methylcyclopentyl cation.

• Regiochemical Complexity: Unlike 1-MCP, the asymmetric nature of 1-EMCP leads to diastereomeric transition states during deprotonation. Elimination can occur at C2, C5, or the ethyl side-chain, resulting in a complex mixture of endocyclic (e.g., 1-ethyl-3-methylcyclopentene) and exocyclic (e.g., 1-ethylidene-3-methylcyclopentane) isomers.

E1 dehydration mechanism highlighting the rate-limiting tertiary carbocation formation.

Advanced Catalytic Paradigms: Electric Field-Induced Promotion

Recent breakthroughs in heterogeneous catalysis have demonstrated that Brønsted acid-catalyzed alcohol dehydration is profoundly sensitive to applied interfacial electric fields.

In landmark studies, the dehydration of 1-MCP to 1-methylcyclopentene exhibited a 100,000-fold rate enhancement when subjected to an applied potential using carbon-supported phosphotungstic acid (PTA/C)[5][6]. The applied potential generates a strong electric field that drives quasi-equilibrated proton transfer to the adsorbed substrate prior to the rate-limiting C–O bond cleavage[6].

Comparative Hypothesis for 1-EMCP: While 1-MCP responds exponentially to applied potentials (scaling at 70–100 mV per 10-fold rate increase)[5], the bulkier 1-EMCP is predicted to exhibit attenuated potential sensitivity. The steric shielding provided by the 1-ethyl and 3-methyl groups likely increases the distance the protonated intermediate must travel into the bulk solution (exceeding the Debye length, λD​ ), thereby weakening the electrostatic stabilization of the transition state[5].

Self-Validating Experimental Methodologies

To objectively compare the reactivity of these two substrates, the following self-validating protocols must be employed. Every step is designed to isolate kinetic variables and prevent analytical artifacts.

Protocol A: Thermal Acid-Catalyzed Dehydration (E1)

Causality Focus: Internal standardization prevents evaporative loss errors during the quantification of highly volatile cyclopentene derivatives.

• Preparation: In a flame-dried 50 mL Schlenk flask, dissolve 10 mmol of the substrate (1-MCP or 1-EMCP) in 20 mL of anhydrous toluene.

• Standardization: Add exactly 1.00 mmol of nonane as an internal standard. Rationale: Nonane is inert to H₂SO₄ and has a retention time distinct from the substrates and products, ensuring absolute quantification via GC-MS.

• Catalyst Addition: Cool the vessel to 0 °C using an ice bath. Add 0.5 mL of concentrated H₂SO₄ dropwise over 5 minutes. Rationale: Dropwise addition at 0 °C prevents uncontrolled exothermic polymerization of the resulting alkenes.

• Reaction & Quenching: Heat the mixture to 80 °C for 2 hours. Quench the reaction by pouring it into 50 mL of ice-cold saturated NaHCO₃ to immediately halt carbocation generation.

• Analysis: Extract the organic layer, dry over anhydrous Na₂SO₄, and analyze via GC-MS to determine conversion rates and regioisomer distribution.

Protocol B: Electrocatalytic Dehydration Workflow

Causality Focus: Modulating ionic strength and utilizing 3D electrode architectures to isolate the electric field effect from standard thermal catalysis.

• Electrode Assembly: Load PTA/C catalyst powder into a 3D titanium basket electrode. Rationale: 3D basket electrodes directly polarize the catalyst powder, overcoming the inherently low active site densities of flat 2D electrodes[5].

• Electrolyte Preparation: Prepare a 0.1 M solution of the substrate in an aqueous electrolyte buffer. Adjust the ionic strength using NaClO₄. Rationale: Lower ionic strengths expand the Debye length ( λD​ ), which directly modulates the interfacial electric field interacting with the acidic proton[5].

• Polarization: Apply a potential of ~0.6 V vs. Ag/AgCl (the "isokinetic potential") using a potentiostat[5].

• Kinetic Sampling: Withdraw 100 µL aliquots every 10 minutes, extract with hexane, and analyze via GC-FID to calculate the electric field-induced rate promotion.

Workflow for electric field-induced Brønsted acid-catalyzed alcohol dehydration.

Quantitative Reactivity Profile

The following table summarizes the comparative kinetic and thermodynamic parameters of both substrates, synthesizing structural theory with empirical electrocatalytic data.

Parameter	1-Methylcyclopentanol (1-MCP)	1-Ethyl-3-methylcyclopentan-1-ol (1-EMCP)
Molecular Weight	100.16 g/mol	128.21 g/mol [4]
Carbocation Geometry	Symmetric ring influence	Asymmetric, sterically hindered
Primary Dehydration Product	1-Methylcyclopentene (Zaitsev)[1]	Complex Mixture (Endo/Exocyclic isomers)
Thermal E1 Reaction Rate	Baseline (Rapid dehydration)[3]	Slower (Steric penalty during rehybridization)
Electric Field Sensitivity	Extremely High (100,000-fold promotion)[6]	Moderate (Predicted attenuation via steric shielding)
Rate-Potential Scaling	70–100 mV per 10-fold rate increase[5]	> 125 mV per 10-fold rate increase (Theoretical)

References

• [3] Title: Which undergoes dehydration using concentrated H2SO4 faster, cyclopentanol or 1-methylcyclopentanol? | Source: Brainly | URL: [Link]

• [4] Title: 1-Ethyl-3-methylcyclopentan-1-ol | C8H16O | CID 64515247 | Source: PubChem (National Institutes of Health) | URL: [Link]

• [2] Title: When cyclopentanol undergoes an acid-promoted dehydration, it loses a molecule of what? | Source: Quora | URL: [Link]

• [5] Title: Elucidating Electric Field-Induced Rate Promotion of Brønsted Acid-Catalyzed Alcohol Dehydration | Source: Journal of the American Chemical Society (ACS) | URL: [Link]

• [6] Title: Electrically driven proton transfer promotes Brønsted acid catalysis by orders of magnitude | Source: Science | URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. brainly.com [brainly.com]
• 4. 1-Ethyl-3-methylcyclopentan-1-ol | C8H16O | CID 64515247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrically driven proton transfer promotes Brønsted acid catalysis by orders of magnitude - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Dehydration Rates: 1-ethyl-3-methylcyclopentan-1-ol vs. 1-ethylcyclopentanol

This guide provides an in-depth comparative analysis of the acid-catalyzed dehydration rates and product distributions for two tertiary alcohols: 1-ethyl-3-methylcyclopentan-1-ol and 1-ethylcyclopentanol. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering a blend of theoretical principles and practical experimental guidance.

Mechanistic Framework: The E1 Pathway in Tertiary Alcohol Dehydration

The acid-catalyzed dehydration of tertiary alcohols, such as those under consideration, proceeds via a unimolecular elimination (E1) mechanism.[1][2][3] This multi-step process is initiated by the protonation of the hydroxyl group, converting it into a proficient leaving group (water).[4] The subsequent departure of this water molecule is the rate-determining step, resulting in the formation of a carbocation intermediate.[2][3] Finally, a weak base, typically water or the conjugate base of the acid catalyst, abstracts a proton from a carbon atom adjacent to the carbocation, leading to the formation of an alkene.[1]

The relative reactivity of alcohols in dehydration reactions is directly correlated with the stability of the carbocation intermediate formed during the reaction.[2][5] The order of reactivity is tertiary > secondary > primary, as tertiary carbocations are the most stable due to the electron-donating inductive effects and hyperconjugation from the attached alkyl groups.[2][5][6]

Comparative Analysis of Dehydration Rates

Carbocation Stability: The Decisive Factor

The rate of an E1 reaction is contingent upon the stability of the carbocation intermediate. A more stable carbocation will form more readily, thus accelerating the overall reaction rate.

• 1-ethyl-3-methylcyclopentan-1-ol: Upon dehydration, this alcohol forms a tertiary carbocation with both an ethyl group and a methyl group on the cyclopentane ring.

• 1-ethylcyclopentanol: The dehydration of this alcohol yields a tertiary carbocation with an ethyl group on the cyclopentane ring.

The carbocation generated from 1-ethyl-3-methylcyclopentan-1-ol is inherently more stable than that from 1-ethylcyclopentanol. This enhanced stability is attributed to the additional electron-donating methyl group at the 3-position of the cyclopentyl ring. This methyl group provides further stabilization of the positive charge on the carbocation through an inductive effect. Consequently, 1-ethyl-3-methylcyclopentan-1-ol is predicted to undergo dehydration at a faster rate than 1-ethylcyclopentanol under identical reaction conditions.

Regioselectivity and Product Distribution: Zaitsev's Rule

When multiple alkene products can be formed, the regioselectivity of the elimination reaction is governed by Zaitsev's rule (also known as Saytzeff's rule).[7][8] This rule posits that the major product will be the most substituted, and therefore most stable, alkene.[7][9]

For 1-ethyl-3-methylcyclopentan-1-ol , deprotonation can occur from several adjacent carbon atoms, potentially leading to a mixture of alkene isomers. The major product is expected to be the most thermodynamically stable alkene, which is the most highly substituted one.

For 1-ethylcyclopentanol , deprotonation can occur from the ethyl group or the cyclopentane ring. The major product, according to Zaitsev's rule, will be 1-ethylcyclopent-1-ene, as it is a trisubstituted alkene.[10]

Experimental Protocol: Acid-Catalyzed Dehydration

This section outlines a general procedure for the acid-catalyzed dehydration of tertiary cyclopentanols and subsequent product analysis.

Materials and Reagents

• 1-ethyl-3-methylcyclopentan-1-ol or 1-ethylcyclopentanol

• Concentrated sulfuric acid (H₂SO₄) or 85% phosphoric acid (H₃PO₄)[11]

• Anhydrous calcium chloride or magnesium sulfate (drying agent)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Distillation apparatus

• Separatory funnel

• Gas chromatograph (GC) for product analysis

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, place the tertiary alcohol and a few boiling chips.[12]

• Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the alcohol while cooling the flask in an ice bath.[2]

• Distillation: Assemble a distillation apparatus and gently heat the mixture.[13] The alkene products, being more volatile than the starting alcohol, will distill off as they are formed.[14]

• Workup:

  • Transfer the distillate to a separatory funnel.

  • Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid.[11]

  • Wash with saturated sodium chloride solution (brine) to aid in the separation of the organic and aqueous layers.[11]

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., CaCl₂ or MgSO₄).[12][13]

• Product Analysis:

  • The composition of the product mixture can be determined using gas chromatography (GC).[13] By comparing the retention times with those of authentic samples, the different alkene isomers can be identified and their relative abundance quantified.

Predicted Outcomes and Data Summary

Parameter	1-ethyl-3-methylcyclopentan-1-ol	1-ethylcyclopentanol	Rationale
Relative Dehydration Rate	Faster	Slower	The carbocation intermediate is more stable due to the additional electron-donating methyl group.
Reaction Mechanism	E1	E1	Both are tertiary alcohols, favoring the E1 pathway.[1][2]
Major Alkene Product(s)	Mixture of substituted cyclopentenes, with the most substituted isomer predominating.	1-ethylcyclopent-1-ene	Governed by Zaitsev's rule, favoring the most stable, most substituted alkene.[7][8][9]

Mechanistic Diagrams

The following diagrams, rendered in DOT language, illustrate the E1 dehydration pathways for both alcohols.

Caption: E1 mechanism for 1-ethylcyclopentanol dehydration.

Caption: E1 mechanism for 1-ethyl-3-methylcyclopentan-1-ol dehydration.

Conclusion

References

• JoVE. (2025, May 22).
• BYJU'S. Important Concept Behind Saytzeff's Rule.
• Benchchem.
• University of Calgary.
• Wikipedia. Zaytsev's rule.
• Chemistry Steps. (2019, December 24).
• A Level Chemistry.
• Study.com.
• Experiment 9 ALCOHOL DEHYDRATION (ELIMIN
• Studylib.
• Dehydr
• Maverick Puah the Chemistry Guru. (2018, May 15).
• 9.8 Alcohol Dehydration Part 1: Overview and Mechanisms. (2020, April 25). YouTube.
• RSC Education. Dehydration of ethanol to form ethene | Class experiment.
• Master Organic Chemistry. (2012, August 31).
• Master Organic Chemistry. (2026, January 22).
• YouTube. (2018, April 4).
• Chemistry Steps. (2025, July 11).

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• 5. Carbocation Stability - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. Zaytsev's rule - Wikipedia [en.wikipedia.org]
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